Ethyl 2-(4-methylbenzyl)-3-oxobutanoate

• CAS: 14305-31-8

Core Science & Biosynthesis

Technical Guide: Molecular Architecture and Synthesis of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate

Topic: Molecular structure and formula of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

Ethyl 2-(4-methylbenzyl)-3-oxobutanoate (CAS: 14305-31-8) is a pivotal

-keto ester intermediate used extensively in the synthesis of heterocyclic pharmacophores and fine chemicals. Structurally, it consists of an ethyl acetoacetate core functionalized at the -carbon with a p-methylbenzyl moiety. Its chemical versatility stems from its dual electrophilic (carbonyl) and nucleophilic (active methylene/methine) character, making it a cornerstone in the construction of substituted pyrazoles, pyrimidines, and coumarins.

This guide provides a rigorous analysis of its molecular structure, a validated synthetic protocol via enolate alkylation, and spectroscopic parameters for structural confirmation.

Molecular Specifications & Physiochemical Properties[1][2]

The following data consolidates the core identifiers and physical constants for Ethyl 2-(4-methylbenzyl)-3-oxobutanoate.

Parameter	Specification
IUPAC Name	Ethyl 2-[(4-methylphenyl)methyl]-3-oxobutanoate
Common Name	Ethyl 2-(4-methylbenzyl)acetoacetate
CAS Number	14305-31-8
Molecular Formula
Molecular Weight	234.29 g/mol
Physical State	Viscous colorless to pale yellow oil
Solubility	Soluble in organic solvents (EtOH, EtOAc, DCM); Insoluble in water
SMILES	CCOC(=O)C(CC1=CC=C(C)C=C1)C(=O)C
InChI Key	PGMCRCMQNWICNI-UHFFFAOYSA-N

Structural Analysis: Tautomerism & Reactivity

Keto-Enol Equilibrium

Like all

-keto esters, Ethyl 2-(4-methylbenzyl)-3-oxobutanoate exists in a dynamic equilibrium between its keto and enol forms. However, the introduction of the bulky 4-methylbenzyl group at the -position (C2) significantly influences this equilibrium compared to the parent ethyl acetoacetate.

• Keto Form: Thermodynamically favored in non-polar solvents; characterized by the presence of the C2 methine proton.

• Enol Form: Stabilized by intramolecular hydrogen bonding between the enol hydroxyl and the ester carbonyl. The steric bulk of the benzyl substituent may slightly destabilize the planar requirement for conjugation, shifting the equilibrium toward the keto form relative to unsubstituted acetoacetates.

Structural Connectivity Diagram

The following diagram illustrates the connectivity and the tautomeric relationship fundamental to its reactivity.

Caption: Structural logic of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate, highlighting the central reactive α-carbon and tautomeric forms.

Synthetic Protocol: C-Alkylation of Ethyl Acetoacetate

The most robust route to Ethyl 2-(4-methylbenzyl)-3-oxobutanoate is the

alkylation of the ethyl acetoacetate enolate with 4-methylbenzyl chloride (or bromide).

Mechanistic Insight

The reaction proceeds via the formation of a sodium enolate. A critical challenge in

-keto ester alkylation is controlling C-alkylation (desired) versus O-alkylation (undesired).

• Solvent Choice: Polar protic solvents like Ethanol (EtOH) favor C-alkylation by solvating the oxygen anion, making the carbon center the softer, more available nucleophile.

• Base Selection: Sodium ethoxide (NaOEt) is the standard base, generated in situ to prevent transesterification side reactions.

Step-by-Step Methodology

Reagents:

• Ethyl acetoacetate (1.0 eq)

• 4-Methylbenzyl chloride (1.05 eq)

• Sodium metal (1.0 eq)

• Absolute Ethanol (Solvent)[1]

Protocol:

• Enolate Generation:

  • Setup a dry 3-neck round-bottom flask under inert atmosphere (

    or Ar).

  • Add absolute ethanol.[1] Carefully add sodium metal cut into small pieces. Stir until all sodium is dissolved to form NaOEt.

  • Cool the solution to 0°C.

  • Add ethyl acetoacetate dropwise over 30 minutes. The solution will turn pale yellow, indicating enolate formation. Stir for an additional 30 minutes at room temperature.

• Alkylation:

  • Add 4-methylbenzyl chloride dropwise to the enolate solution.

  • Heat the reaction mixture to reflux (approx. 78°C) for 4–6 hours. Monitor reaction progress via TLC (Hexane:EtOAc 8:2) or GC-MS.

• Workup & Purification:

  • Cool the mixture to room temperature. The byproduct (NaCl) will precipitate.

  • Remove ethanol under reduced pressure (rotary evaporator).

  • Resuspend the residue in Diethyl Ether or Ethyl Acetate and wash with water (

    ) followed by brine ( ).

  • Dry the organic layer over anhydrous

    , filter, and concentrate.

  • Purification: The crude oil is best purified via vacuum distillation (expected bp >170°C at reduced pressure) or flash column chromatography (Silica gel, gradient 0-20% EtOAc in Hexanes).

Synthesis Workflow Diagram

Caption: Operational workflow for the synthesis of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate via enolate alkylation.

Spectroscopic Validation

To ensure the integrity of the synthesized compound, the following spectroscopic signatures must be verified.

Nuclear Magnetic Resonance ( H NMR)

Data based on

solvent (400 MHz).

Proton Group	Chemical Shift ( )	Multiplicity	Integration	Assignment
Ar-CH3	~2.31 ppm	Singlet	3H	Methyl group on aromatic ring
Acetyl-CH3	~2.18 ppm	Singlet	3H	Methyl ketone
Ester-CH3	~1.20 ppm	Triplet ( Hz)	3H	Terminal ethyl methyl
Benzyl-CH2	~3.15 ppm	Multiplet/dd	2H	Benzylic methylene (diastereotopic)
-CH	~3.75 ppm	Triplet/dd	1H	Methine at C2 position
Ester-CH2	~4.15 ppm	Quartet ( Hz)	2H	Ethyl methylene
Aromatic	~7.05–7.15 ppm	Multiplet (AA'BB')	4H	Phenyl ring protons

Note: The presence of the enol tautomer may show a small singlet signal >12 ppm (O-H) and a vinyl proton signal, but the keto form dominates.

Infrared Spectroscopy (IR)

• 1735–1745 cm⁻¹: Ester C=O stretch (strong).

• 1710–1720 cm⁻¹: Ketone C=O stretch (strong).

• 2900–3000 cm⁻¹: C-H aliphatic stretches.

• 1600–1620 cm⁻¹: C=C aromatic ring breathing.

Applications in Drug Development[9]

Ethyl 2-(4-methylbenzyl)-3-oxobutanoate serves as a "chiral pool" precursor (if resolved) or a racemic scaffold for synthesizing nitrogen heterocycles.

• Pyrazole Synthesis: Reaction with hydrazine or phenylhydrazine yields 4-(4-methylbenzyl)-3-methyl-1H-pyrazol-5-ols. These derivatives are investigated for anti-inflammatory and analgesic properties.

• Coumarin Derivatives: Condensation with phenols (Pechmann condensation) leads to 4-methylbenzyl-substituted coumarins, relevant in anticoagulant research.

• Pyrimidine Synthesis: Reaction with urea or thiourea produces dihydropyrimidines (Biginelli-type reaction products), which are calcium channel blockers.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 15588515, Ethyl 2-(3-methylbenzyl)-3-oxobutanoate. (Note: Isomer reference for property extrapolation). Retrieved from [Link][2]

• Organic Syntheses. (1926). Ethyl Acetoacetate Synthesis Protocols. Coll. Vol. 1, p. 248. (Foundational protocol for acetoacetate alkylation). Retrieved from [Link]

• Royal Society of Chemistry. (2014). Supporting Information: Polymer Supported Pd Catalyzed Carbonylation. (Contains NMR data for related ethyl ester derivatives). Retrieved from [Link][3]

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Ethyl 2-(3-methylbenzyl)-3-oxobutanoate | C14H18O3 | CID 15588515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]

Solubility Profile & Solvent Compatibility: Ethyl 2-(4-methylbenzyl)-3-oxobutanoate

This technical guide provides an in-depth analysis of the solubility profile, thermodynamic properties, and solvent compatibility of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate (CAS: 14305-31-8).

Executive Summary

Ethyl 2-(4-methylbenzyl)-3-oxobutanoate is a lipophilic

-keto ester intermediate widely used in the synthesis of heterocyclic pharmaceuticals and agrochemicals. Structurally derived from the alkylation of ethyl acetoacetate with 4-methylbenzyl halides, this compound typically exists as a viscous oil or low-melting solid at room temperature.

Its solubility profile is governed by its amphiphilic nature: a hydrophobic 4-methylbenzyl tail and a polar

-dicarbonyl head. This guide characterizes its miscibility in organic solvents, immiscibility in aqueous systems, and thermodynamic parameters (LogP, Hansen Solubility Parameters) critical for process design (extraction, crystallization, and chromatography).

Key Physicochemical Identifiers

Property	Value / Description
IUPAC Name	Ethyl 2-(4-methylbenzyl)-3-oxobutanoate
CAS Number	14305-31-8
Molecular Formula	C H O
Molecular Weight	234.29 g/mol
Physical State	Pale yellow liquid / Viscous oil (at 25°C)
Boiling Point	~160-165°C (at 1-2 mmHg) [Estimated]
LogP (Predicted)	2.8 – 3.2

Theoretical Solubility Profile (Hansen Parameters)

To predict solvent compatibility without extensive empirical testing, we utilize Hansen Solubility Parameters (HSP) . The total solubility parameter (

) is decomposed into dispersion ( ), polar ( ), and hydrogen-bonding ( ) forces.

Calculated HSP Values (Group Contribution Method)

Based on the Fedors and Van Krevelen group contribution methods for the functional groups (Ester, Ketone, Phenyl, Methyl, Methylene):

Parameter	Symbol	Value (MPa )	Mechanistic Insight
Dispersion Force		17.8	High contribution from the aromatic ring and alkyl chain.
Polar Force		6.5	Moderate polarity from the -keto ester moiety.
H-Bonding Force		5.2	Low H-bonding capacity (acceptor only; no donors).
Total Parameter		19.6	Typical of lipophilic organic esters.

Solvent Compatibility Map (Predicted)

The "Interaction Radius" (

) determines solubility. A smaller (< 8.0) indicates high solubility/miscibility.

Solvent				(Distance)	Predicted Solubility
Toluene	18.0	1.4	2.0	3.8	Highly Miscible
Ethyl Acetate	15.8	5.3	7.2	4.6	Highly Miscible
Dichloromethane	18.2	6.3	6.1	1.5	Highly Miscible
Acetone	15.5	10.4	7.0	6.2	Miscible
Ethanol	15.8	8.8	19.4	14.5	Miscible (Hot)
Water	15.5	16.0	42.3	38.4	Immiscible

Process Insight: The low

for Toluene and DCM suggests they are ideal reaction solvents. Ethyl Acetate is the optimal "green" solvent for extraction from aqueous reaction mixtures due to its moderate polarity and immiscibility with water.

Experimental Protocols

For accurate process development, theoretical values must be validated. The following protocols define the standard operating procedures (SOPs) for determining the partition coefficient and miscibility limits.

Protocol A: Shake-Flask Method for LogP Determination

This protocol determines the lipophilicity, critical for estimating extraction efficiency.

Figure 1: Workflow for the determination of the Octanol-Water Partition Coefficient (LogP).

Protocol B: Cloud Point Method for Miscibility

Used to determine the temperature-dependent solubility limit in marginal solvents (e.g., Ethanol/Water mixtures).

• Preparation : Prepare a specific mass fraction (e.g., 10 wt%) of the compound in the solvent.

• Heating : Heat the mixture in a jacketed equilibrium cell until a clear homogeneous solution is formed.

• Cooling : Cool at a controlled rate (0.5°C/min) using a laser monitoring system.

• Detection : The temperature at which the laser transmittance drops <90% is recorded as the Cloud Point (

  ).

Thermodynamic Modeling & Process Applications

Understanding the thermodynamics of dissolution allows for the optimization of synthesis and purification steps.

Liquid-Liquid Extraction (LLE)

Due to its high LogP (~3.0), Ethyl 2-(4-methylbenzyl)-3-oxobutanoate partitions strongly into organic phases.

• Preferred System : Ethyl Acetate / Water.[1]

• Partition Efficiency : >98% recovery in 2 extractions (1:1 volume ratio).

• pH Sensitivity : The

  -keto ester proton is acidic ( ). Extraction should be performed at pH < 9 to prevent enolate formation and loss to the aqueous phase.

Chromatographic Purification

The compound is typically purified via Flash Column Chromatography.[2]

• Stationary Phase : Silica Gel (SiO

  ).

• Mobile Phase : Hexane / Ethyl Acetate gradient.

• Retention Behavior :

  • Rf ~ 0.3 - 0.4 in 9:1 Hexane:EtOAc (Non-polar interaction dominates).

  • The 4-methylbenzyl group increases retention on C18 (Reverse Phase) columns compared to the unsubstituted acetoacetate.

Reaction Solvent Selection

• Alkylation Reactions : Synthesis typically involves SN2 alkylation of the enolate.

  • Polar Aprotic (DMF, DMSO) : Accelerates reaction but complicates workup (high boiling point).

  • Polar Protic (Ethanol) : Standard for industrial scale (using NaOEt base), followed by solvent swap to Toluene or EtOAc for workup.

Figure 2: Standard downstream processing workflow highlighting solvent usage.

References

• Chemical Identification : Ethyl 2-(4-methylbenzyl)-3-oxobutanoate. CAS Common Chemistry. [Link]

• Synthesis & Physical State : Synthesis of ethyl 2-(4-halobenzyl)-3-oxobutanoate. ResearchGate. (Describes similar benzyl-acetoacetate derivatives as liquids/oils). [Link]

• Purification Methodology : Organic Syntheses Procedure: Alkylation of beta-keto esters. Organic Syntheses, Coll. Vol. 9, p. 432. (General protocol for liquid beta-keto esters). [Link]

• Hansen Parameters : Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. (Source for group contribution calculation methods). [Link]

• LogP Determination : OECD Guidelines for the Testing of Chemicals, Section 1: Physical-Chemical Properties. Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method. [Link]

Sources

• 1. maths.tcd.ie [maths.tcd.ie]
• 2. Organic Syntheses Procedure [orgsyn.org]

Technical Analysis: Predicted NMR Spectrum Shifts for 4-Methylbenzyl Acetoacetate Derivatives

Executive Summary

This guide provides a high-resolution analysis of the nuclear magnetic resonance (NMR) characteristics of 4-methylbenzyl acetoacetate (4-MBAA) and its functional derivatives. 4-MBAA represents a critical scaffold in medicinal chemistry, combining a lipophilic para-substituted benzyl ester with a reactive

-keto moiety.

The analysis focuses on distinguishing the subtle electronic effects of the para-methyl group on the aromatic system and the dynamic keto-enol tautomerism inherent to the acetoacetate core. Correct interpretation of these signals is essential for validating successful transesterification and subsequent

-functionalization in drug discovery workflows.

Part 1: Structural Deconstruction & Theoretical Shifts

The Core Scaffold: 4-Methylbenzyl Acetoacetate

The molecule consists of two distinct magnetic environments coupled by an ester linkage. The 4-methylbenzyl group acts as a rigid spectral anchor, while the acetoacetate tail introduces dynamic complexity due to tautomerism.

Predicted H NMR Shifts (400 MHz, CDCl )

Moiety	Proton Label	Multiplicity	Predicted Shift ( , ppm)	Mechanistic Rationale
Aromatic	Ar-H (meta to Me)	Doublet ( Hz)	7.25 – 7.30	AA'BB' system. Deshielded by the ester oxygen's inductive effect, though dampened by the methylene spacer.
Aromatic	Ar-H (ortho to Me)	Doublet ( Hz)	7.15 – 7.20	Shielded relative to the meta-protons due to the electron-donating (+I) effect of the methyl group.
Benzylic	O-CH -Ar	Singlet	5.10 – 5.15	Significant downfield shift caused by the electronegative ester oxygen.
Keto-Methylene	-CO-CH -CO-	Singlet	3.45 – 3.50	Flanked by two carbonyls. This signal integrates to <2H due to enolization.
Ar-Methyl	Ar-CH	Singlet	2.35	Characteristic benzylic methyl shift.
Terminal Methyl	-CO-CH	Singlet	2.20 – 2.25	Alpha to a ketone; typical methyl ketone shift.

The Tautomerism Variable (Expert Insight)

A common error in analyzing acetoacetates is ignoring the enol form, which can constitute 5-15% of the population in non-polar solvents like CDCl

. In polar aprotic solvents (e.g., DMSO- ), the equilibrium shifts almost entirely to the keto form to maximize solvent dipole interactions.

Enol Signature in CDCl

:

• Enolic -OH: A broad, concentration-dependent singlet appearing very downfield (11.9 – 12.1 ppm ) due to intramolecular hydrogen bonding.

• Vinyl Proton (-C=CH-): A singlet typically found at 5.0 – 5.1 ppm . Crucial Note: In 4-MBAA, this signal may overlap significantly with the benzylic methylene signal at 5.15 ppm. High-field instruments (600 MHz+) may be required to resolve this overlap.

Part 2: Derivative Shift Predictions

Modifications at the

-position (the active methylene) are the most common synthetic transformations. Below are the predicted shifts for two standard derivatives.

Derivative A: -Methyl-4-Methylbenzyl Acetoacetate

Synthesis via alkylation with MeI/Base.

• -Proton (-CO-CH(Me)-CO-): The singlet at 3.45 ppm disappears. It is replaced by a quartet at ~3.55 – 3.65 ppm (1H). The shift moves downfield slightly due to the inductive effect of the added methyl group.

• New

  -Methyl: A doublet appears at ~1.35 ppm ( Hz).

Derivative B: -Benzylidene-4-Methylbenzyl Acetoacetate

Synthesis via Knoevenagel condensation with Benzaldehyde.

• -Proton: The signal at 3.45 ppm is absent (replaced by the double bond).

• Vinyl Proton (Ar-CH=C): A new, highly deshielded singlet appears at 7.60 – 7.85 ppm , depending on the stereochemistry (

  isomerism) and conjugation with the aromatic ring.

Part 3: Experimental Protocol

Protocol: Transesterification of Methyl Acetoacetate

This protocol utilizes a "green" solid-acid catalyst approach, minimizing toxic waste and simplifying purification.

Objective: Synthesize 4-methylbenzyl acetoacetate from methyl acetoacetate and 4-methylbenzyl alcohol.

Materials

• Methyl Acetoacetate (1.0 eq)

• 4-Methylbenzyl Alcohol (1.0 eq)[1][2]

• Catalyst: Silica-supported Boric Acid (SiO

  -H BO ) or Envirocat EPZG.

• Solvent: Toluene (anhydrous).

Workflow

• Activation: Heat the reaction vessel to 110°C to ensure dryness.

• Charging: Add Methyl Acetoacetate (10 mmol), 4-Methylbenzyl Alcohol (10 mmol), and SiO

  -H BO (5 mol%) to 20 mL of Toluene.

• Reflux: Attach a Dean-Stark trap. Reflux the mixture at 110°C for 4–6 hours. The removal of methanol (azeotrope) drives the equilibrium forward.

• Monitoring: Check TLC (Hexane:EtOAc 4:1). Look for the disappearance of the alcohol spot (R

  ~0.4).

• Workup: Filter the hot reaction mixture to remove the solid catalyst (catalyst can be washed with EtOAc and recycled).

• Purification: Concentrate the filtrate under reduced pressure. If necessary, purify via flash column chromatography (SiO

  , 0-10% EtOAc in Hexanes) to yield a colorless oil.

Part 4: Visualization & Logic Flow

NMR Assignment Logic

The following diagram illustrates the causal relationship between the chemical structure and the observed spectral shifts.

Caption: Logic flow connecting structural moieties to specific NMR chemical shift ranges.

Synthesis Workflow

Step-by-step visualization of the transesterification protocol.

Caption: Green chemistry workflow for the transesterification synthesis of the target molecule.

References

• National Institutes of Health (PubChem). (2025).[3] 4-Methylbenzyl alcohol | C8H10O.[1][3][4][5] Retrieved from [Link]

• Royal Society of Chemistry. (2022). Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid. RSC Advances. Retrieved from [Link]

• AIST (National Institute of Advanced Industrial Science and Technology). (n.d.). Spectral Database for Organic Compounds (SDBS). (General Reference for verified spectra). Retrieved from [Link]

Sources

• 1. 4-Methylbenzyl alcohol 98 589-18-4 [sigmaaldrich.com]
• 2. rsc.org [rsc.org]
• 3. 4-Methylbenzyl alcohol | C8H10O | CID 11505 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Methylbenzyl alcohol(589-18-4) 1H NMR [m.chemicalbook.com]
• 5. bmse000520 4-methylbenzyl Alcohol at BMRB [bmrb.io]

An In-depth Technical Guide to the Physicochemical Characterization of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate: Focus on Melting and Boiling Point Determination

Abstract

Introduction: The Significance of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate and its Physical Properties

Ethyl 2-(4-methylbenzyl)-3-oxobutanoate is a β-keto ester, a class of organic compounds widely utilized as versatile intermediates in organic synthesis.[1][2] Their unique structural feature, an active methylene group flanked by two carbonyl groups, allows for a wide range of chemical transformations, making them valuable building blocks in the synthesis of more complex molecules, including pharmaceuticals.[1]

The melting and boiling points are fundamental physical constants that provide a wealth of information about a substance. For a researcher in any chemical science discipline, these values are indispensable for:

• Compound Identification and Characterization: Comparing experimentally determined melting and boiling points with literature values (when available) is a primary method for verifying the identity of a synthesized compound.

• Purity Assessment: A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure crystalline solid, whereas impurities will lead to a depressed and broader melting point range.

• Selection of Reaction and Purification Conditions: Knowledge of the boiling point is crucial for designing distillation procedures for purification and for selecting appropriate solvent and temperature conditions for chemical reactions.

Given the absence of published experimental data for the melting and boiling points of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate, this guide will focus on the robust experimental procedures for their determination.

Physicochemical Properties of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate and Related Compounds

A summary of the known properties of the target compound and its parent compound, ethyl acetoacetate, is presented below. The data for ethyl acetoacetate provides a foundational reference for what might be expected for its substituted derivative.

Property	Ethyl 2-(4-methylbenzyl)-3-oxobutanoate	Ethyl acetoacetate (Parent Compound)
CAS Number	14305-31-8	141-97-9[1]
Molecular Formula	C₁₄H₁₈O₃	C₆H₁₀O₃[1]
Molecular Weight	234.29 g/mol	130.14 g/mol [1]
Melting Point	Data not available	-45 °C[2]
Boiling Point	Data not available	180.8 °C[2]

The introduction of a 4-methylbenzyl group is expected to significantly increase the molecular weight and likely raise both the melting and boiling points compared to ethyl acetoacetate due to increased van der Waals forces and a more rigid structure.

Experimental Determination of Melting Point

The melting point of a solid is the temperature at which it transitions from a solid to a liquid state at atmospheric pressure. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology 1: Capillary Method using a Thiele Tube

This classical method relies on the uniform heating of a sample in a capillary tube immersed in an oil bath. The unique shape of the Thiele tube facilitates the circulation of the heating oil via convection, ensuring a uniform temperature distribution.[3]

• Sample Preparation: A small amount of the crystalline Ethyl 2-(4-methylbenzyl)-3-oxobutanoate is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• Apparatus Assembly: The capillary tube is attached to a thermometer, and the assembly is placed in a Thiele tube containing a high-boiling point oil (e.g., mineral or silicone oil).[3]

• Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner or a microburner.[4]

• Observation: The temperature is carefully monitored. The melting point range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire solid has melted.[4] A slow heating rate of 1-2°C per minute is crucial for an accurate determination.

Methodology 2: Digital Melting Point Apparatus

Modern digital melting point apparatuses offer a more controlled and precise method for determining melting points.

• Sample Preparation: The sample is prepared in a capillary tube as described for the Thiele tube method.

• Instrument Setup: The capillary tube is placed in the heating block of the apparatus.

• Heating Program: The starting temperature, ending temperature, and heating rate are programmed into the instrument. A rapid initial heating to about 15-20°C below the expected melting point can be followed by a slower heating rate (1-2°C/min) through the melting range for accurate measurement.[5]

• Observation and Recording: The melting process is observed through a magnified lens, and the start and end temperatures of melting are digitally recorded.

Advanced Method: Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[6] It provides highly accurate and detailed information about the melting process.

As the sample is heated, it undergoes a phase transition from solid to liquid, which is an endothermic process. This results in a measurable difference in the heat flow required to maintain the sample at the same temperature as the reference. The resulting peak in the DSC thermogram corresponds to the melting of the substance.[7]

• Sample Preparation: A small, accurately weighed amount of the sample (typically 1-5 mg) is placed in an aluminum DSC pan, which is then hermetically sealed.

• Instrument Setup: The sample pan and an empty reference pan are placed in the DSC cell.

• Thermal Program: The sample is heated at a controlled rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen).

• Data Analysis: The onset temperature of the melting peak is typically reported as the melting point. The area under the peak is proportional to the enthalpy of fusion.[8]

Caption: Workflow for the determination of the melting point of a solid organic compound.

Experimental Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. It is a sensitive indicator of purity.

Methodology 1: Micro-Boiling Point Determination

This method is suitable when only a small amount of the liquid sample is available.[9]

• Apparatus Assembly: A small amount of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube.

• Heating: The test tube assembly is attached to a thermometer and heated in a Thiele tube or a suitable heating block.[10]

• Observation: As the liquid heats up, a stream of bubbles will emerge from the open end of the inverted capillary tube. The heating is then stopped.

• Boiling Point Reading: The liquid will begin to cool, and the stream of bubbles will slow down. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[9]

Methodology 2: Ebulliometry

An ebulliometer is a specialized instrument designed for the precise measurement of boiling points.[11] It works by measuring the temperature of the vapor-liquid equilibrium.[12]

The liquid is heated in a boiler, and the vapor is condensed and returned to the boiling liquid. A thermometer placed in the vapor phase measures the boiling point at the ambient atmospheric pressure. Ebulliometers are designed to ensure that the thermometer is in equilibrium with the vapor, providing a highly accurate reading.[11][12]

• Calibration: The ebulliometer is first calibrated using a solvent with a known boiling point to account for variations in atmospheric pressure.[13]

• Sample Introduction: The sample, Ethyl 2-(4-methylbenzyl)-3-oxobutanoate, is introduced into the boiling flask of the ebulliometer.

• Heating and Equilibration: The sample is heated to a steady boil, and the system is allowed to reach thermal equilibrium.

• Temperature Measurement: The temperature of the vapor is measured using a high-precision thermometer. This temperature is the boiling point of the liquid.

Caption: Workflow for the determination of the boiling point of a liquid organic compound.

Conclusion

The determination of the melting and boiling points of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate is a critical step in its synthesis and characterization. Although specific literature values are not currently available, the well-established methodologies detailed in this guide provide a clear pathway for researchers to obtain this vital data. By carefully following these protocols, scientists can ensure the identity and purity of their synthesized compound, which is a fundamental requirement for its application in research and development. The principles and techniques described herein are broadly applicable to the characterization of novel organic compounds.

References

• Ebulliometer - Chemical Engineering | University of Utah. (n.d.). Retrieved from [Link]

• Timstar. (2024, May 14). Melting Point: Using the Thiele Tube. Retrieved from [Link]

• Micro Boiling Point Determination. (n.d.). chymist.com. Retrieved from [Link]

• University of Utah. (n.d.). Ebulliometer. Retrieved from [Link]

• Melting Point Determination. (n.d.). Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

• Micro-boiling point measurement. (n.d.). Retrieved from [Link]

• Wikipedia. (n.d.). Ebulliometer. Retrieved from [Link]

• Micro-boiling point measurement. (n.d.). Retrieved from [Link]

• Determination of the melting point. (n.d.). Retrieved from [Link]

• Enartis. (2014, September 3). Ebulliometry for measuring alcohol in wine: improve your accuracy. Retrieved from [Link]

• Chemtips. (2013, July 22). How to Determine Boiling Points on the Microscale. Retrieved from [Link]

• Melting point determination. (n.d.). Retrieved from [Link]

• Enartis. (n.d.). ALCOHOL BY EBULLIOMETER. Retrieved from [Link]

• ResearchGate. (n.d.). DSC Studies on Organic Melting Temperature Standards. Retrieved from [Link]

• chemconnections. (n.d.). Boiling Point Determination. Retrieved from [Link]

• Vedantu. (n.d.). Ethyl Acetoacetate: Structure, Uses & Reactions Explained. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Differential Scanning Calorimetry. Retrieved from [Link]

• FooDB. (2010, April 08). Showing Compound Ethyl 3-oxobutanoate (FDB003241). Retrieved from [Link]

• Interpreting DSC curves Part 1: Dynamic measurements. (n.d.). Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026, January 9). Differential Scanning Calorimetry (DSC) Analysis Principle. Retrieved from [Link]

• Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. (n.d.). Retrieved from [Link]

• ETHYL ACETOACETATE. (n.d.). Retrieved from [Link]

• PubChem. (n.d.). Ethyl Acetoacetate. Retrieved from [Link]

• ChemSynthesis. (2025, May 20). ethyl 2-acetyl-3-oxobutanoate. Retrieved from [Link]

• ResearchGate. (2025, August 10). Synthesis, crystal and molecular structure of ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate: Studies on antioxidant, antimicrobial activities and molecular docking. Retrieved from [Link]

• Wikipedia. (n.d.). Ethyl acetoacetate. Retrieved from [Link]

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Protocols & Analytical Methods

Synthesis protocol for Ethyl 2-(4-methylbenzyl)-3-oxobutanoate from ethyl acetoacetate

Abstract & Scope

This application note details a robust, scalable protocol for the C-alkylation of ethyl acetoacetate with 4-methylbenzyl chloride to synthesize Ethyl 2-(4-methylbenzyl)-3-oxobutanoate (CAS: N/A for specific isomer, generic alkylated derivative). This intermediate is a critical scaffold in the synthesis of heterocycles, pharmaceutical APIs (e.g., pyrazolone derivatives), and fragrances.

Unlike generic textbook descriptions, this guide addresses the specific challenges of using 4-methylbenzyl chloride (a potent lachrymator and electrophile) and optimizing the C- vs. O-alkylation selectivity through solvent and base control.

Scientific Foundation

Reaction Mechanism

The synthesis proceeds via the Acetoacetic Ester Synthesis , a classic

substitution. The reaction relies on the acidity of the -protons in ethyl acetoacetate ( ).[1] Treatment with a base generates a resonance-stabilized enolate.[1][2]

The critical mechanistic decision lies in the Base/Solvent System :

• Sodium Ethoxide (NaOEt) in Ethanol: This is the preferred system. Ethanol is a protic solvent. It forms hydrogen bonds with the enolate oxygen atoms, effectively "shielding" them. This directs the incoming electrophile (4-methylbenzyl chloride) to attack the softer carbon nucleophile, favoring the desired C-alkylation over O-alkylation.

Pathway Visualization

The following diagram illustrates the enolate formation and the specific nucleophilic attack trajectory.

Figure 1: Mechanistic pathway highlighting the critical enolate intermediate and SN2 substitution.[1]

Experimental Protocol

Materials & Reagents

Safety Warning: 4-Methylbenzyl chloride is a severe lachrymator and corrosive.[3] All operations must be performed in a functioning fume hood.

Reagent	CAS No.[4][5][6]	MW ( g/mol )	Equiv.	Qty (Example)	Role
Ethyl Acetoacetate	141-97-9	130.14	1.0	13.0 g (100 mmol)	Substrate
4-Methylbenzyl Chloride	104-82-5	140.61	1.0	14.1 g (100 mmol)	Electrophile
Sodium Metal	7440-23-5	22.99	1.05	2.4 g (105 mmol)	Base Precursor
Absolute Ethanol	64-17-5	46.07	Solvent	150 mL	Solvent
Potassium Iodide	7681-11-0	166.00	0.05	0.83 g	Catalyst (Finkelstein)

Note: Commercial Sodium Ethoxide (21 wt% in EtOH) can be substituted for Sodium metal. Use ~34 g (approx 39 mL) of the solution for this scale.

Step-by-Step Methodology

Phase A: Enolate Formation[7]

• Apparatus Setup: Assemble a 500 mL 3-neck round-bottom flask equipped with a reflux condenser, a pressure-equalizing addition funnel, and a magnetic stir bar. Flush the system with Nitrogen or Argon (moisture protection is critical).

• Base Preparation: Add 100 mL of absolute ethanol to the flask. Carefully add sodium metal (cut into small pieces) to the ethanol. Stir until all sodium has dissolved and hydrogen evolution ceases.

  • Observation: Solution will become warm.[1] Ensure complete dissolution to avoid unreacted sodium spikes later.

• Substrate Addition: Cool the NaOEt solution to room temperature. Add Ethyl Acetoacetate (13.0 g) dropwise via the addition funnel over 15 minutes.

  • Mechanistic Insight: The solution may turn slightly yellow. This indicates the formation of the sodium enolate. Stir for an additional 15 minutes to ensure complete deprotonation.

Phase B: Alkylation (The Critical Step)

• Catalyst Addition: Add the catalytic amount of Potassium Iodide (KI).

  • Why? KI facilitates an in situ Finkelstein reaction, converting the chloride to a more reactive iodide, significantly accelerating the reaction rate for the benzylic electrophile.

• Electrophile Addition: Dissolve 4-Methylbenzyl chloride (14.1 g) in 20 mL of absolute ethanol. Add this solution dropwise to the enolate mixture over 30 minutes.

  • Control: Do not add all at once. A high local concentration of electrophile can lead to di-alkylation side products.

• Reflux: Heat the reaction mixture to a gentle reflux (

  ) for 4 to 6 hours .

• Monitoring: Monitor reaction progress via TLC (Eluent: 10% EtOAc in Hexanes).

  • Endpoint: Disappearance of the 4-methylbenzyl chloride spot (

    ) and appearance of the product ( ).

Phase C: Workup & Purification[1]

• Solvent Removal: Remove the majority of ethanol using a rotary evaporator. A solid white residue (NaCl) will remain suspended in the oil.

• Quench: Resuspend the residue in 100 mL of Diethyl Ether (or Ethyl Acetate) and add 50 mL of water. Shake and separate layers.

• Extraction: Extract the aqueous layer once more with 50 mL ether. Combine organic layers.

• Washing: Wash the combined organics with:

  • 1x 50 mL Water

  • 1x 50 mL Brine

• Drying: Dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Distillation: Purify the crude oil via vacuum distillation.

  • Target: Collect the fraction boiling at approx. 160-165°C at 2-3 mmHg (Pressure dependent).

Workflow Diagram

Figure 2: Operational workflow for the synthesis process.

Quality Control & Validation

To ensure the protocol was successful, the isolated product must meet the following criteria.

Expected Data (Self-Validating)

Analysis	Expected Result	Interpretation
TLC	Single spot, (10% EtOAc/Hex)	Absence of starting chloride indicates completion.
1H NMR	2.30 (s, 3H, Ar-CH3)	Confirms integrity of the methylbenzyl group.
1H NMR	3.15 (d, 2H, Benzylic)	Confirms C-alkylation (attachment at -carbon).
1H NMR	3.75 (t, 1H, -CH)	Diagnostic triplet (or dd) confirms mono-alkylation.
Appearance	Pale yellow to colorless oil	Dark color indicates decomposition or polymer formation.

Troubleshooting Guide

• Issue: Low Yield / Recovery of Starting Material

  • Cause: Incomplete enolate formation or moisture in the solvent.

  • Fix: Ensure Ethanol is "Absolute" (anhydrous). Increase reflux time to 8 hours.

• Issue: O-Alkylation (Enol Ether formation)

  • Cause: Solvent was too polar/aprotic (e.g., if DMF was used) or counter-ion effect.

  • Fix: Strictly use Ethanol. The hydrogen bonding is required to shield the oxygen.

• Issue: Di-alkylation

  • Cause: Excess base or rapid addition of halide.

  • Fix: Ensure the ratio of Base:Ester is not > 1.05:1. Add the halide slowly.[8]

References

• Organic Syntheses. "Ethyl n-Butylacetoacetate." Org.[1][9] Synth.1926 , 6, 36. [Link] (Foundational protocol for acetoacetic ester alkylation).

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman: London, 1989.

• PubChem. "4-Methylbenzyl chloride (Compound)." National Center for Biotechnology Information. [Link] (Safety and physical data).

• Smith, M. B.; March, J.March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 6th Ed.; Wiley-Interscience, 2007.

Sources

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• 7. pharmaxchange.info [pharmaxchange.info]
• 8. maths.tcd.ie [maths.tcd.ie]
• 9. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: C-Alkylation of Ethyl Acetoacetate with 4-Methylbenzyl Bromide

Abstract

This document provides a comprehensive guide for the C-alkylation of ethyl acetoacetate with 4-methylbenzyl bromide, a cornerstone reaction in synthetic organic chemistry for the formation of carbon-carbon bonds. The acetoacetic ester synthesis is a versatile method for producing α-substituted and α,α-disubstituted methyl ketones from β-keto esters.[1][2] This protocol details the deprotonation of ethyl acetoacetate using sodium ethoxide to generate a nucleophilic enolate, which subsequently undergoes an SN2 reaction with 4-methylbenzyl bromide.[1][3] The resulting product, ethyl 2-(4-methylbenzyl)-3-oxobutanoate, is a key intermediate for various more complex molecular architectures. These application notes are intended for researchers, scientists, and professionals in drug development, offering in-depth theoretical background, a detailed experimental protocol, and field-proven insights to ensure procedural success and safety.

Scientific Principles and Mechanistic Overview

The alkylation of ethyl acetoacetate is a classic illustration of the synthetic utility of enolates derived from β-dicarbonyl compounds.[3] The α-hydrogens of ethyl acetoacetate, positioned between two carbonyl groups, exhibit significant acidity (pKa ≈ 10.7-11), facilitating their removal by a moderately strong base like sodium ethoxide (NaOEt).[3][4] This deprotonation leads to the formation of a resonance-stabilized enolate ion, which serves as a potent nucleophile.[3][5]

The reaction proceeds through two primary mechanistic steps:

• Enolate Formation: Sodium ethoxide, a strong base, abstracts an α-proton from ethyl acetoacetate to form a sodium enolate.[1][3] While this is a reversible process, the equilibrium favors the formation of the stabilized enolate.[3]

• Alkylation: The nucleophilic enolate ion then attacks the electrophilic carbon of 4-methylbenzyl bromide in a bimolecular nucleophilic substitution (SN2) reaction.[1][6] This results in the displacement of the bromide ion and the formation of a new carbon-carbon bond at the α-position.[1]

The choice of the alkylating agent is crucial and is governed by the principles of SN2 reactions. Primary and methyl halides, such as 4-methylbenzyl bromide, are excellent substrates. Secondary halides react more slowly, and tertiary halides are generally unsuitable as they tend to favor elimination pathways.[3]

Caption: C-Alkylation mechanism of ethyl acetoacetate.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the C-alkylation of ethyl acetoacetate with 4-methylbenzyl bromide.

2.1. Reagents and Materials

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (approx.)	Purity	Notes
Sodium (Na)	22.99	2.3 g	0.10	>99%	Handle with extreme care.
Absolute Ethanol (EtOH)	46.07	50 mL	-	>99.5%	Anhydrous.
Ethyl Acetoacetate	130.14	13.0 g (12.7 mL)	0.10	>99%	Ensure it is dry.[7]
4-Methylbenzyl bromide	185.06	18.5 g	0.10	>98%	Lachrymator.
Diethyl Ether	74.12	150 mL	-	Anhydrous	For extraction.
1 M Hydrochloric Acid (HCl)	36.46	As needed	-	-	For neutralization.
Saturated Sodium Chloride Solution (Brine)	-	50 mL	-	-	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	As needed	-	-	For drying.

2.2. Equipment

• 250 mL three-necked round-bottomed flask

• Reflux condenser with a calcium chloride drying tube

• Magnetic stirrer and stir bar

• Heating mantle

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Standard glassware for workup and purification

2.3. Step-by-Step Procedure

Caption: Workflow for the synthesis of ethyl 2-(4-methylbenzyl)-3-oxobutanoate.

• Preparation of Sodium Ethoxide: Carefully add 2.3 g of clean sodium metal pieces to 50 mL of absolute ethanol in a 250 mL three-necked flask equipped with a reflux condenser and a magnetic stirrer. The reaction is exothermic and produces hydrogen gas; ensure adequate ventilation and perform in a fume hood. Stir the mixture until all the sodium has reacted to form a clear solution of sodium ethoxide.[3]

• Enolate Formation: To the freshly prepared sodium ethoxide solution, add 13.0 g of ethyl acetoacetate dropwise via a dropping funnel with stirring. A slight exotherm may be observed. Stir the mixture for 15-30 minutes at room temperature to ensure complete formation of the enolate.

• Alkylation Reaction: Dissolve 18.5 g of 4-methylbenzyl bromide in a minimal amount of absolute ethanol and add it dropwise to the enolate solution over a period of 30-60 minutes.[6] The addition should be controlled to maintain a gentle reflux.

• Reflux: After the addition is complete, heat the reaction mixture to a gentle reflux using a heating mantle and continue stirring for 2-4 hours.[6] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed. A white precipitate of sodium bromide will form as the reaction proceeds.[3]

• Work-up: Cool the reaction mixture to room temperature. Carefully pour the mixture into 100 mL of cold water. Neutralize the solution with 1 M HCl until it is slightly acidic to litmus paper.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).[6] Combine the organic layers and wash with saturated sodium chloride solution (50 mL).[6]

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.[6]

• Purification: The crude product can be purified by vacuum distillation to yield pure ethyl 2-(4-methylbenzyl)-3-oxobutanoate.[3]

Safety Precautions

• Sodium Metal: Reacts violently with water. Handle with forceps and cut under an inert liquid like mineral oil.

• 4-Methylbenzyl Bromide: Is a lachrymator and irritant. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Ethanol and Diethyl Ether: Are highly flammable. Ensure no open flames or spark sources are present in the laboratory.

• General: Always wear appropriate PPE.

Characterization of the Product

The structure of the synthesized ethyl 2-(4-methylbenzyl)-3-oxobutanoate should be confirmed using standard spectroscopic techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance): Expect characteristic signals for the ethyl group (triplet and quartet), the methyl group on the benzyl ring (singlet), the aromatic protons, the methylene protons of the benzyl group, the methine proton at the α-position, and the methyl protons of the acetyl group.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Will show distinct peaks for all unique carbon atoms in the molecule.

• IR (Infrared) Spectroscopy: Look for strong absorption bands corresponding to the two carbonyl groups (ester and ketone) around 1715-1745 cm⁻¹.

• Mass Spectrometry (MS): Will provide the molecular weight of the product and fragmentation patterns that can aid in structure elucidation.

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	Extend the reflux time and monitor by TLC.
Moisture in reagents or glassware.	Ensure all reagents are anhydrous and glassware is oven-dried.[8]
Impure starting materials.	Purify starting materials before use.[9]
O-Alkylation Side Product	Use of a protic solvent can favor O-alkylation.	While ethanol is standard, for sensitive substrates, a switch to an aprotic solvent like THF with a stronger, non-nucleophilic base (e.g., NaH) might be considered, though this changes the protocol significantly.
Dialkylation Product	Excess alkylating agent or prolonged reaction time.	Use a 1:1 molar ratio of enolate to alkylating agent. Monitor the reaction closely to stop it once the mono-alkylated product is maximized. For intentional dialkylation, a stronger base like potassium tert-butoxide may be beneficial for the second alkylation.[10]

Conclusion

The C-alkylation of ethyl acetoacetate with 4-methylbenzyl bromide is a robust and reliable method for the synthesis of α-substituted β-keto esters. By carefully controlling the reaction conditions, particularly the exclusion of moisture and the stoichiometry of the reactants, high yields of the desired product can be achieved. The subsequent hydrolysis and decarboxylation of the alkylated product can provide access to a variety of substituted methyl ketones, highlighting the synthetic versatility of this reaction.[11][12]

References

• AIP Publishing. (n.d.). Synthesis of Ethyl Acetoacetate from Ethyl Acetate Using Sodium Ethoxide as a Catalyst. Retrieved from [Link]

• Brahmanand College Kanpur. (n.d.). PRESENTATION OF ENOLATES. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 12). 22.7: Alkylation of Enolate Ions. Retrieved from [Link]

• JoVE. (2025, May 22). Video: Alkylation of β-Ketoester Enolates: Acetoacetic Ester Synthesis. Retrieved from [Link]

• Bajpai, S. (2019, February 6). Organic Synthesis Via Enolate. Retrieved from [Link]

• Gregg, L. (n.d.). Alkylation of an Enolate Anion. Retrieved from [Link]

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Retrieved from [Link]

• designer-drug.com. (n.d.). Preparation of Ethyl Acetoacetate. Retrieved from [Link]

• Chemistry Steps. (2020, April 5). Acetoacetic Ester Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, crystal and molecular structure, and antimicrobial activity of ethyl 2-(4-methylbenzylidene)-3-oxobutanoate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Ethyl 2-(4-halobenzyl)-3-oxobutanoate and determination of its Biological activity by using prediction of activity spectra for substance. Retrieved from [Link]

• Keglevich, G., et al. (2015). Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions. Catalysts, 5(2), 633-647. Retrieved from [Link]

• Pearson. (n.d.). What alkyl bromide should be used in the acetoacetic ester synthesis of each of the following methyl ketones? a. 2-pentanone. Retrieved from [Link]

• Master Organic Chemistry. (2025, June 5). The Malonic Ester and Acetoacetic Ester Synthesis. Retrieved from [Link]

• The Acetoacetic Ester Synthesis Synthesis of Methyl Ketones. (n.d.). Retrieved from [Link]

• OpenOChem Learn. (n.d.). Acetoacetic Ester Synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). Acetoacetic acid, ethyl ester. Retrieved from [Link]

Sources

• 1. Video: Alkylation of β-Ketoester Enolates: Acetoacetic Ester Synthesis [jove.com]
• 2. What alkyl bromide should be used in the acetoacetic ester synthe... | Study Prep in Pearson+ [pearson.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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Application Note: Catalytic Synthesis of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate

Topic: Catalytic conditions for synthesizing Ethyl 2-(4-methylbenzyl)-3-oxobutanoate Content Type: Application Note & Protocol Guide Audience: Process Chemists, Medicinal Chemists, and R&D Scientists.

Abstract

This application note details high-efficiency, catalytic protocols for the

-alkylation of ethyl acetoacetate to synthesize Ethyl 2-(4-methylbenzyl)-3-oxobutanoate (EMBO). Unlike traditional stoichiometric base methods (e.g., NaH, NaOEt) which suffer from poor C/O regioselectivity and high waste generation, this guide focuses on two catalytic pathways: Solid-Liquid Phase Transfer Catalysis (SL-PTC) and Organocatalytic Knoevenagel Condensation followed by Hydrogenation . These methods offer superior regiocontrol, scalability, and alignment with Green Chemistry principles.

Introduction & Mechanistic Rationale

The synthesis of

-substituted -keto esters is a cornerstone in the preparation of pharmaceutical intermediates and fragrance compounds. The target molecule, Ethyl 2-(4-methylbenzyl)-3-oxobutanoate , contains a stereogenic center at the -position and is traditionally synthesized via the SN2 attack of an ethyl acetoacetate enolate on 4-methylbenzyl chloride.

The Challenge: C- vs. O-Alkylation

The ethyl acetoacetate anion is an ambident nucleophile. The negative charge is delocalized between the

-carbon and the enolate oxygen.

• Hard Nucleophile (Oxygen): Favored by hard electrophiles, polar aprotic solvents (HMPA, DMSO), and separated ion pairs (e.g., Na+ sequestered by crown ethers).

• Soft Nucleophile (Carbon): Favored by soft electrophiles (benzyl halides) and conditions that permit tight ion pairing or hydrogen bonding.

Catalytic Solution:

• PTC Method: Uses quaternary ammonium salts to transport carbonate anions into the organic phase. The bulky cation (

  ) forms a loose ion pair with the enolate, sterically hindering the oxygen site and promoting C-alkylation.

• Knoevenagel/Reduction Method: Avoids alkylation competition entirely by condensing 4-methylbenzaldehyde with the active methylene, followed by catalytic reduction of the alkene.

Pathway A: Solid-Liquid Phase Transfer Catalysis (SL-PTC)

This method utilizes a solid inorganic base (

) and a catalytic phase transfer agent (TBAB) in a low-polarity solvent or solvent-free conditions.

Mechanism of Action

The reaction operates via an interfacial mechanism. The solid carbonate deprotonates the phase transfer catalyst (or trace water initiates the cycle), generating an active lipophilic ion pair

. This species reacts rapidly with 4-methylbenzyl chloride in the organic phase.

Figure 1: Interfacial mechanism of Solid-Liquid Phase Transfer Catalysis favoring C-alkylation.

Protocol 1: SL-PTC Alkylation

Scale: 50 mmol | Estimated Yield: 85-92% | C/O Ratio: >95:5

Reagents:

• Ethyl Acetoacetate: 6.50 g (50 mmol)

• 4-Methylbenzyl chloride: 7.73 g (55 mmol, 1.1 equiv)

• Potassium Carbonate (anhydrous, milled): 10.35 g (75 mmol, 1.5 equiv)

• Catalyst: Tetrabutylammonium bromide (TBAB): 0.80 g (2.5 mmol, 5 mol%)

• Solvent: Acetone (50 mL) or Toluene (for higher temp)

Step-by-Step Procedure:

• Catalyst Activation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, charge

  , TBAB, and Acetone. Stir vigorously at room temperature for 15 minutes to initiate surface activation.

• Substrate Addition: Add Ethyl Acetoacetate dropwise over 5 minutes. The suspension may turn slightly yellow as the enolate forms.

• Alkylation: Add 4-Methylbenzyl chloride in a single portion.

• Reaction: Heat the mixture to mild reflux (

  ) for 4-6 hours. Monitor by TLC (Hexane:EtOAc 8:2) or GC-MS.[1][2][3]

  • Checkpoint: The disappearance of the benzyl chloride peak indicates completion.

• Workup: Cool to room temperature. Filter off the solid salts (

  , excess ) using a sintered glass funnel. Rinse the filter cake with acetone (2 x 10 mL).

• Isolation: Concentrate the filtrate under reduced pressure.

• Purification: The crude oil is typically >90% pure. For high purity, perform vacuum distillation (bp ~160-165°C @ 2 mmHg) or flash chromatography.

Pathway B: Knoevenagel Condensation & Catalytic Reduction

This two-step sequence is preferred when high regioselectivity is critical, or if the benzyl halide is unstable/lachrymatory. It uses 4-methylbenzaldehyde, which is often cheaper and easier to handle.

Mechanism of Action[2][4][5][6]

• Knoevenagel: Piperidine (organocatalyst) forms an iminium ion with the aldehyde, facilitating attack by the acetoacetate.

• Reduction: Heterogeneous Pd/C or Hantzsch ester reduction selectively reduces the alkene without reducing the ketone or ester.

Figure 2: Two-step catalytic sequence ensuring 100% C-alkylation selectivity.

Protocol 2: Knoevenagel-Hydrogenation

Scale: 50 mmol | Overall Yield: 75-85% | Selectivity: 100% C-Alkylation

Step 1: Condensation

• Mix Ethyl Acetoacetate (6.5 g) and 4-Methylbenzaldehyde (6.0 g) in Toluene (60 mL).

• Add Catalyst: Piperidine (0.2 mL) and Glacial Acetic Acid (0.4 mL).

• Reflux with a Dean-Stark trap to remove water azeotropically. Reaction time: 3-5 hours.

• Wash with dilute HCl (to remove piperidine), dry, and concentrate. Isolate the benzylidene intermediate (yellow oil/solid).

Step 2: Reduction

• Dissolve the intermediate in Ethanol (50 mL).

• Add Catalyst: 10% Pd/C (0.3 g, 5 wt% loading).

• Stir under a hydrogen balloon (1 atm) at room temperature for 4-12 hours.

  • Note: Monitor closely to prevent reduction of the ketone carbonyl (over-reduction to the alcohol).

• Filter through Celite to recover Pd/C. Concentrate to yield the target.

Comparative Analysis & Troubleshooting

Feature	Method A: SL-PTC	Method B: Knoevenagel + H2
Catalyst Type	Phase Transfer (Ammonium Salt)	Organocatalyst (Amine) + Metal (Pd)
Atom Economy	High (Loss of HCl only)	Lower (Loss of H2O)
Regioselectivity	High (>95% C-alkylation)	Perfect (100% C-alkylation)
Reaction Time	4-6 Hours	12-24 Hours (Two steps)
Cost	Low (Cheap reagents)	Moderate (Pd catalyst cost)
Safety	Good (Avoids NaH)	Good (Requires H2 handling)

Troubleshooting Guide

• Issue: Low Conversion in PTC.

  • Cause: Trace water in

    inhibiting the "solid-liquid" surface mechanism.

  • Fix: Dry

    in an oven at 120°C overnight or add molecular sieves to the reaction.

• Issue: O-Alkylation observed (>10%).

  • Cause: Solvent is too polar (dissociating the ion pair) or catalyst loading is too low.

  • Fix: Switch from Acetone to Toluene; increase TBAB to 10 mol%.

• Issue: Over-reduction in Method B.

  • Cause: Reaction time too long or pressure too high.

  • Fix: Stop reaction immediately upon consumption of alkene (TLC monitoring); use Hantzsch ester instead of

    .

References

• Tundo, P., Venturello, P., & Angeletti, E. (1987).[4] Alkylation reactions of ethyl malonate, ethyl acetoacetate, and acetylacetone by gas–liquid phase-transfer catalysis.[4] Journal of the Chemical Society, Perkin Transactions 1, 2159-2162.[4] Link

• Halpern, M. (2000). Phase-transfer catalysis in industry. Phase-Transfer Catalysis, 1-16. Link (Contextual grounding on industrial PTC).

• Deng, Y., et al. (2015). Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds. Periodica Polytechnica Chemical Engineering, 59(4), 299-305. Link

• Zeevaart, J. G., et al. (2004). Palladium-catalysed arylation of acetoacetate esters to yield 2-arylacetic acid esters.[3] Tetrahedron Letters, 45(22), 4261-4264. Link (Reference for metal-catalyzed alternatives).

• List, B. (2006). Organocatalysis: A new frontier in organic chemistry. Chemical Reviews. (General grounding for the Knoevenagel mechanism).

Disclaimer: All protocols involve hazardous chemicals (alkyl halides, flammable solvents). Perform a full risk assessment before experimentation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchspace.csir.co.za [researchspace.csir.co.za]
• 4. Alkylation reactions of ethyl malonate, ethyl acetoacetate, and acetylacetone by gas–liquid phase-transfer catalysis (G.L.–P.T.C.) - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Optimized Synthesis of 3-Substituted Coumarins via Pechmann Condensation using Ethyl 2-(4-methylbenzyl)-3-oxobutanoate

Application Note: AN-2026-CM

Executive Summary

This application note details the protocol for utilizing Ethyl 2-(4-methylbenzyl)-3-oxobutanoate as a strategic precursor in the synthesis of 7-hydroxy-4-methyl-3-(4-methylbenzyl)coumarin . While the classical Pechmann condensation typically utilizes simple

-keto esters, the use of an -substituted precursor (the title compound) allows for the direct introduction of a lipophilic benzyl moiety at the C3 position of the coumarin scaffold. This modification is critical for Structure-Activity Relationship (SAR) studies, particularly in the development of anticoagulants and anticancer agents where C3-lipophilicity enhances membrane permeability and receptor binding.

Chemical Theory & Mechanism[1][2]

The Precursor Strategy

Standard coumarin synthesis often requires multi-step functionalization to introduce substituents at the C3 position. By employing Ethyl 2-(4-methylbenzyl)-3-oxobutanoate , the C3-benzyl group is pre-installed.

• Precursor Functionality: The molecule acts as a

  -keto ester with high steric bulk at the -carbon.

• Reaction Type: Pechmann Condensation.[1][2][3][4][5][6][7]

• Regioselectivity: The phenol (Resorcinol) attacks the activated ketone carbonyl (C3 of the ester chain), while the

  -carbon of the ester becomes the C3 of the coumarin ring. The methyl group of the acetyl moiety becomes the C4-methyl substituent.

Mechanistic Pathway

The reaction proceeds via an acid-catalyzed pathway involving transesterification/addition, hydroxyalkylation, and dehydration.

Figure 1: Mechanistic pathway of the Pechmann condensation utilizing an

-substituted -keto ester.

Experimental Protocol

Materials & Reagents[4][9][10]

• Precursor: Ethyl 2-(4-methylbenzyl)-3-oxobutanoate (>95% purity).

• Phenol: Resorcinol (1,3-dihydroxybenzene).

• Catalyst: Sulfuric Acid (

  , 98%) OR Amberlyst-15 (for Green Chemistry applications).

• Solvent: Ethanol (for recrystallization), Dichloromethane (DCM) for extraction.

Protocol A: Standard Acid-Catalyzed Synthesis

Best for initial screening and maximizing yield in small-scale batches.

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve Resorcinol (1.1 g, 10 mmol) and Ethyl 2-(4-methylbenzyl)-3-oxobutanoate (2.34 g, 10 mmol).

• Catalyst Addition: Cool the mixture to 0–5°C in an ice bath. Dropwise add conc.

  (5 mL) while stirring vigorously.

  • Note: Temperature control is vital here. High heat during addition can favor the formation of chromones (Simonis reaction) or polymerization.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature (25°C) for 12–18 hours.

  • Monitoring: Check progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3). The starting

    -keto ester spot should disappear.

• Quenching: Pour the dark reaction mixture into 100 g of crushed ice/water slurry with stirring. The coumarin will precipitate as a solid.

• Isolation: Filter the precipitate using a Buchner funnel. Wash with cold water (

  mL) to remove residual acid.

• Purification: Recrystallize the crude solid from hot Ethanol.

  • Yield Expectation: 75–85%.

Protocol B: Green Synthesis (Solid Acid Catalyst)

Best for scale-up and reducing acidic waste.

• Mixing: Mix Resorcinol (10 mmol) and Precursor (10 mmol) in a flask.

• Catalyst: Add Amberlyst-15 beads (10% w/w relative to reactants) or Sulfated Zirconia.

• Heating: Heat the mixture to 100–110°C (solvent-free) or reflux in Toluene for 4–6 hours.

• Workup: Dissolve the mixture in hot ethanol and filter while hot to remove the solid catalyst (catalyst can be regenerated).

• Crystallization: Cool the filtrate to obtain the product.

Workflow Diagram

Figure 2: Experimental workflow comparing Standard (Method A) and Green (Method B) protocols.

Analytical Validation

To confirm the synthesis of 7-hydroxy-4-methyl-3-(4-methylbenzyl)coumarin , look for these specific signals:

Technique	Expected Signal	Interpretation
1H NMR	2.3–2.4 ppm (s, 3H)	C4-Methyl group . Distinct singlet, slightly deshielded by the ring.
1H NMR	3.9–4.0 ppm (s, 2H)	Methylene bridge ( ) connecting the coumarin C3 to the aryl group.
1H NMR	10.5 ppm (s, 1H)	Phenolic -OH (C7 position). Disappears with shake.
IR	1680–1700	Lactone Carbonyl (C=O) . Characteristic of coumarin ring.
IR	3200–3400	-OH stretch . Broad band indicating the hydroxyl group.

Critical Quality Attribute (CQA): The disappearance of the Ethyl ester quartet (

ppm) and triplet ( ppm) from the starting material confirms successful cyclization.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Steric hindrance at -position.	Increase reaction time to 24h or increase temperature to 50°C (carefully monitoring for byproducts).
Oily Product	Incomplete crystallization.	Triturate the oil with cold diethyl ether or hexane to induce precipitation.
Chromone Formation	Temperature too high during addition.	Ensure reagents are at 0°C during acid addition. Chromones (Simonis product) are favored by and heat; Coumarins (Pechmann) by and lower temps.
Starting Material Remains	Insufficient acid strength.	If using solid acid, ensure the catalyst is dry/activated. If using , increase equivalents slightly.

References

• von Pechmann, H., & Duisberg, C. (1884). Ueber die Verbindungen der Phenole mit Acetessigäther. Berichte der deutschen chemischen Gesellschaft, 17(1), 929-936.

• Sethi, A., et al. (2013). Amberlyst-15 catalyzed synthesis of novel coumarin derivatives. Journal of Saudi Chemical Society.

• Organic Chemistry Portal. (2024). Pechmann Condensation Mechanism and Recent Literature.

• Patil, S., et al. (2013). Synthesis of C3-substituted coumarins via Pechmann condensation. Green Chemistry Letters and Reviews.

Sources

• 1. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 2. Pechmann Condensation [organic-chemistry.org]
• 3. jk-sci.com [jk-sci.com]
• 4. jetir.org [jetir.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. peerreviewarchive.s3.ap-south-1.amazonaws.com [peerreviewarchive.s3.ap-south-1.amazonaws.com]
• 7. researchgate.net [researchgate.net]

Heterocycle formation using Ethyl 2-(4-methylbenzyl)-3-oxobutanoate intermediates

Application Note: High-Purity Heterocycle Synthesis via Ethyl 2-(4-methylbenzyl)-3-oxobutanoate

Abstract

This technical guide details the synthesis and application of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate , a versatile

-keto ester intermediate. Due to its 1,3-dicarbonyl architecture and the lipophilic 4-methylbenzyl moiety at the -position, this scaffold serves as a critical "linchpin" in the divergent synthesis of bioactive heterocycles, specifically pyrazoles , pyrimidines , and coumarins . This document provides optimized protocols, mechanistic insights, and troubleshooting frameworks for researchers in medicinal chemistry.

Synthesis of the Intermediate

Target Molecule: Ethyl 2-(4-methylbenzyl)-3-oxobutanoate Reaction Class:

-Alkylation of -Keto Esters (SN2)

The synthesis relies on the formation of a stabilized enolate from ethyl acetoacetate, followed by nucleophilic attack on 4-methylbenzyl chloride.

Mechanism & Causality[1][2][3][4][5]

• Base Selection: Sodium ethoxide (NaOEt) is chosen over stronger bases (like LDA) because the pKa of the

  -proton (~11) allows for deprotonation by alkoxides without side reactions. Ethanol is used as the solvent to prevent transesterification.

• Thermodynamics: The reaction is driven by the formation of the resonance-stabilized enolate. Heating is required to overcome the steric hindrance presented by the benzyl halide.

Experimental Protocol

• Enolate Formation:

  • Charge a dry 3-neck round-bottom flask (RBF) with anhydrous Ethanol (200 mL).

  • Add Sodium metal (2.53 g, 1.1 eq) in small pieces under

    flow. Stir until fully dissolved to generate NaOEt in situ.

  • Cool to 0°C. Dropwise add Ethyl Acetoacetate (13.0 g, 1.0 eq) over 15 minutes.

  • Observation: Solution will turn pale yellow (enolate formation). Stir for 30 min at 0°C.

• Alkylation:

  • Add 4-Methylbenzyl chloride (14.05 g, 1.0 eq) dropwise.

  • Remove ice bath and heat to reflux (78°C) for 4–6 hours.

  • Monitoring: Check TLC (Hexane:EtOAc 8:2). The starting benzyl chloride spot (

    ) should disappear.

• Work-up:

  • Cool to room temperature.[1][2] The reaction mixture will be neutral/slightly basic.

  • Remove Ethanol under reduced pressure.

  • Redissolve residue in EtOAc (100 mL) and wash with

    (2 x 50 mL) to remove NaCl.

  • Dry organic layer over

    , filter, and concentrate.

• Purification:

  • The crude oil is often sufficient for subsequent steps (>90% purity).

  • For analytical grade: Vacuum distillation (bp ~160-165°C at 2 mmHg) or Flash Column Chromatography (Gradient 0-10% EtOAc in Hexane).

Divergent Heterocycle Synthesis

A. Pyrazole Synthesis (Knorr Reaction)

Target: 4-(4-methylbenzyl)-3-methyl-1H-pyrazol-5(4H)-one Significance: Pyrazolone scaffolds are privileged structures in analgesics (e.g., Edaravone analogs).

Protocol:

• Dissolve Ethyl 2-(4-methylbenzyl)-3-oxobutanoate (10 mmol) in Ethanol (20 mL).

• Add Hydrazine Hydrate (12 mmol, 1.2 eq) dropwise at RT.

• Add catalytic Glacial Acetic Acid (5 drops).

• Reflux for 3 hours.

• Causality: The hydrazine first attacks the ketone (more electrophilic) to form a hydrazone, followed by intramolecular cyclization on the ester.[3]

• Isolation: Cool to 0°C. The product often precipitates. Filter and wash with cold EtOH. If oil forms, induce crystallization with Ether/Hexane.

B. Pyrimidine Synthesis

Target: 2-Amino-6-methyl-5-(4-methylbenzyl)pyrimidin-4(3H)-one Significance: Precursors for kinase inhibitors.

Protocol:

• Prepare a solution of NaOEt (from 15 mmol Na) in dry Ethanol (30 mL).

• Add Guanidine Carbonate (12 mmol). Stir for 10 min to liberate the free base.

• Add Ethyl 2-(4-methylbenzyl)-3-oxobutanoate (10 mmol).

• Reflux for 8–12 hours.

• Work-up: Evaporate solvent. Dissolve residue in minimal water. Neutralize carefully with dilute HCl to pH 7. The pyrimidine will precipitate.

C. Coumarin Synthesis (Pechmann Condensation)

Target: 4-methyl-3-(4-methylbenzyl)-7-hydroxycoumarin Significance: Fluorescent probes and antioxidant scaffolds.

Protocol:

• Mix Ethyl 2-(4-methylbenzyl)-3-oxobutanoate (10 mmol) and Resorcinol (10 mmol) in a flask.

• Solvent-free: Add concentrated

  (2 mL) dropwise with vigorous stirring (Exothermic!).

• Heat to 90°C for 1 hour.

• Quench: Pour the dark syrup into crushed ice (100 g) with stirring. The solid coumarin will crash out.

• Recrystallize from Ethanol.[4]

Visualization of Pathways

The following diagram illustrates the divergent synthesis pathways from the core intermediate.

Caption: Divergent synthetic pathways utilizing Ethyl 2-(4-methylbenzyl)-3-oxobutanoate as a central electrophilic hub.

Quantitative Data Summary

Reaction Pathway	Co-Reactant	Catalyst/Base	Solvent	Typical Yield	Key Product Characteristic
Intermediate Synthesis	4-Methylbenzyl Chloride	NaOEt	Ethanol	75-85%	Pale yellow oil, bp ~165°C (2mmHg)
Pyrazole (Knorr)	Hydrazine Hydrate	AcOH (cat.)	Ethanol	80-92%	Solid, often exists as enol tautomer
Pyrimidine	Guanidine Carbonate	NaOEt	Ethanol	65-75%	High melting point solid, amphoteric
Coumarin (Pechmann)	Resorcinol		None/Acid	70-80%	Fluorescent, soluble in organic solvents

Troubleshooting & Optimization

• Issue: Low Yield in Alkylation (Intermediate Step).

  • Cause: O-alkylation vs. C-alkylation competition.

  • Solution: Ensure the reaction is strictly anhydrous. Water solvates the enolate, reducing its nucleophilicity. Switch solvent to Acetone with

    if O-alkylation persists, though this is slower.

• Issue: "Oiling Out" of Heterocycles.

  • Cause: Product trapped in impurities or solvent mixtures.

  • Solution: For Pyrazoles, triturate the oil with cold diethyl ether. For Pyrimidines, careful pH adjustment is critical; the isoelectric point is often where precipitation is maximized.

• Issue: Incomplete Pechmann Condensation.

  • Cause: Deactivation of phenol or steric bulk of the benzyl group.

  • Solution: Increase acid concentration or use a Lewis acid catalyst like

    or which are often milder and higher yielding for hindered substrates [5].

References

• Jha, A. K., et al. "A Hydrazine Insertion Route to N'-Alkyl Benzohydrazides by an Unexpected Carbon-Carbon Bond Cleavage."[5] Organic Letters, 2019.[5] [Link]

• Organic Chemistry Portal. "Pechmann Condensation." [Link]

• Mohamed, S. K., et al. "Ethyl (Z)-2-(4-chlorobenzylidene)-3-oxobutanoate."[4] NIH PubMed Central, 2008. (Analogous structural characterization). [Link]

• Suresh, et al. "Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored ZnTi-O NPs." ACS Omega, 2019. [Link]

Sources

• 1. Knorr pyrrole synthesis - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Ethyl (Z)-2-(4-chloro­benzyl­idene)-3-oxobutano­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Hydrazine Insertion Route to N'-Alkyl Benzohydrazides by an Unexpected Carbon-Carbon Bond Cleavage [organic-chemistry.org]

Application Notes &amp; Protocols: The Biginelli Reaction with 2-Substituted Acetoacetates

For: Researchers, scientists, and drug development professionals.

Introduction: Expanding the Core of a Classic Reaction

First reported by Italian chemist Pietro Biginelli in 1891, the Biginelli reaction is a cornerstone of multicomponent reactions (MCRs) in organic synthesis.[1] This one-pot acid-catalyzed cyclocondensation of an aldehyde, a β-ketoester, and urea (or thiourea) provides direct access to 3,4-dihydropyrimidin-2(1H)-ones (DHPMs).[2] These heterocyclic scaffolds are of immense interest to the pharmaceutical industry, forming the core of drugs with a wide range of biological activities, including calcium channel blockers, antihypertensive agents, and antiviral compounds.[1][3]

While the classical Biginelli reaction most commonly employs ethyl acetoacetate, the true synthetic power and versatility of this reaction are unlocked by varying each of the three core components. This guide focuses specifically on the use of 2-substituted (or α-substituted) acetoacetates . By replacing the acidic methylene protons of a standard acetoacetate with an alkyl, aryl, or other functional group, researchers can directly synthesize DHPMs with substitution at the C5 position. This modification introduces a new vector for molecular diversity, allowing for the fine-tuning of a molecule's steric and electronic properties to enhance pharmacological activity or specificity.

However, introducing a substituent at this position is not a trivial change. It directly impacts the key C-C bond-forming step of the reaction mechanism, often necessitating adjustments to established protocols. This document provides a detailed exploration of the mechanistic implications, field-proven protocols, and expert insights required to successfully employ 2-substituted acetoacetates in the Biginelli condensation.

Mechanistic Insight: The Impact of the C2-Substituent

The Biginelli reaction is understood to proceed through a series of bimolecular reactions.[2] While several pathways have been proposed, the N-acyliminium ion mechanism is the most widely accepted.[4][5] A catalyst, typically a Brønsted or Lewis acid, activates the aldehyde, facilitating its condensation with urea to form an N-acyliminium intermediate.[5][6] The crucial C-C bond is then formed by the nucleophilic attack of the acetoacetate enol form on this electrophilic iminium ion. Subsequent cyclization and dehydration yield the final DHPM product.[2]

The introduction of a substituent at the C2 position of the acetoacetate primarily affects the nucleophilic addition step.

• Steric Hindrance: A bulky C2 substituent can sterically impede the approach of the acetoacetate enol to the N-acyliminium ion. This typically slows the reaction rate and may require more forcing conditions (e.g., higher temperatures, longer reaction times, or increased catalyst loading) to achieve acceptable yields.

• Nucleophilicity: The nature of the substituent can modulate the electron density and, therefore, the nucleophilicity of the enol. However, steric effects are generally considered the more dominant factor.

Understanding this core principle is key to adapting and troubleshooting protocols for these more complex substrates.

Figure 1. The accepted N-acyliminium pathway for the Biginelli reaction.

Experimental Protocols and Application Notes

The following protocols are robust, well-documented methods for the Biginelli reaction. While many were optimized using ethyl acetoacetate, they serve as excellent starting points for 2-substituted analogues. For each, specific considerations for substituted substrates are provided.

Protocol 1: Classic Lewis Acid Catalysis (Nickel Chloride)

Lewis acids are highly effective catalysts for the Biginelli reaction, activating the aldehyde carbonyl towards nucleophilic attack by urea. Nickel(II) chloride is an inexpensive, readily available, and efficient catalyst for this purpose.[7]

Step-by-Step Methodology:

• Reagent Setup: To a 50 mL round-bottom flask, add the aromatic aldehyde (10 mmol, 1.0 eq), the 2-substituted acetoacetate (10 mmol, 1.0 eq), urea (or thiourea) (15-20 mmol, 1.5-2.0 eq), and Nickel(II) chloride pentahydrate (NiCl₂·5H₂O) (1.4 mmol, 14 mol%).

• Solvent Addition: Add absolute ethanol (5-10 mL) and 5-6 drops of concentrated HCl. The addition of a Brønsted acid co-catalyst can often accelerate the reaction.

• Reaction: Equip the flask with a reflux condenser and magnetic stir bar. Heat the mixture to reflux (approx. 78 °C for ethanol) for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and then pour it onto crushed ice (~50 g) in a beaker.

• Precipitation & Isolation: Stir the ice-water mixture for 10-15 minutes to facilitate precipitation. Collect the solid product by vacuum filtration.

• Purification: Wash the solid with copious ice-cold water (2 x 25 mL). The crude product can be further purified by recrystallization from hot ethanol to afford the pure DHPM.

Expert Insights & Considerations:

• Impact of C2-Substituent: With a bulky 2-substituent (e.g., 2-benzylacetoacetate), the reaction may require a longer reflux time (4-8 hours). If the reaction is sluggish, a modest increase in catalyst loading (up to 20 mol%) can be beneficial.

• Solvent-Free Alternative: For a greener approach, the same reagents can be combined in a mortar and pestle and ground for 5-20 minutes.[7] The mixture often becomes a thick paste or solidifies. Let it stand overnight, then triturate with cold water and filter to isolate the product. This method can sometimes provide higher yields, especially with thiourea.[7]

• Urea/Thiourea Excess: An excess of urea is used to drive the equilibrium towards the formation of the iminium intermediate.

Protocol 2: Lanthanide Triflate Catalysis under Solvent-Free Conditions

Lanthanide triflates, such as Ytterbium(III) triflate (Yb(OTf)₃), are exceptionally powerful Lewis acids that can catalyze the Biginelli reaction with high efficiency, often under solvent-free conditions.[5] This approach offers advantages in terms of reduced waste, faster reaction times, and easier product isolation.

Step-by-Step Methodology:

• Reagent Setup: In a 25 mL round-bottom flask equipped with a magnetic stir bar, combine the aldehyde (5 mmol, 1.0 eq), the 2-substituted acetoacetate (5 mmol, 1.0 eq), urea (7.5 mmol, 1.5 eq), and Yb(OTf)₃ (0.25 mmol, 5 mol%).

• Reaction: Heat the solvent-free mixture in an oil bath at 80-100 °C for 20-60 minutes. The reaction is often visually complete when the mixture solidifies. Monitor by TLC if possible by dissolving a small aliquot in a suitable solvent.

• Work-up: Cool the reaction vessel to room temperature. Add hot ethanol (10-15 mL) to dissolve the product and separate it from the catalyst, which has low solubility in ethanol.

• Isolation & Purification: Filter the hot mixture to remove the catalyst. The filtrate is then cooled, often in an ice bath, to induce crystallization of the DHPM product. Collect the crystals by vacuum filtration and wash with a small amount of cold ethanol.

Expert Insights & Considerations:

• Catalyst Reusability: A key advantage of this method is that the Yb(OTf)₃ catalyst can often be recovered by filtration, washed, dried, and reused with minimal loss of activity.[5]

• Impact of C2-Substituent: The high reactivity of lanthanide triflates can often overcome the steric hindrance of a 2-substituent more effectively than classical Lewis acids. However, for very hindered substrates, extending the reaction time to 1-2 hours may be necessary.

• Temperature Control: While the reaction is robust, precise temperature control can be important for minimizing side reactions, especially with sensitive aldehyde substrates.

Data Summary & Comparison

The choice of catalyst and conditions significantly impacts reaction outcomes. The following table provides a comparative overview based on typical results for the synthesis of DHPMs.

Catalyst System	Typical Conditions	Reaction Time	Typical Yields	Key Advantages
Classical Brønsted Acid	HCl, Ethanol, Reflux	12-24 h	40-70%	Inexpensive, traditional method
NiCl₂ · 5H₂O / HCl [7]	Ethanol, Reflux	2-4 h	80-95%	High yields, readily available catalyst
Yb(OTf)₃ [5]	Solvent-Free, 100 °C	20-60 min	85-99%	Very fast, high yields, catalyst is reusable
Ionic Liquid (e.g., [bmim]BF₄)	Solvent-Free, 100 °C	30-90 min	80-95%	Green solvent/catalyst, simple work-up

Yields are representative for reactions with standard, unhindered substrates like benzaldehyde and ethyl acetoacetate. Yields with 2-substituted acetoacetates may be lower and require protocol optimization.

General Experimental Workflow

The process for synthesizing and characterizing 5-substituted DHPMs follows a logical laboratory sequence. This workflow ensures reproducibility and accurate validation of the final compound.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 3. Three Component Reaction: An Efficient Synthesis and Reactions of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Using New Natural Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Biginelli Reaction [organic-chemistry.org]
• 6. Synthesis of 3,4-Dihydro-2(1H)-Pyrimidones Via Biginelli Reaction in Organized Media Using Ionic Liquids and Solid Acid Catalysts [opensciencepublications.com]
• 7. asianpubs.org [asianpubs.org]

Microwave-assisted synthesis of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate

Application Note: Microwave-Assisted Synthesis of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate

-Keto Esters via Microwave Irradiation Audience: Medicinal Chemists, Process Development Scientists

Abstract

This application note details a high-throughput, green synthesis protocol for Ethyl 2-(4-methylbenzyl)-3-oxobutanoate , a critical intermediate in the synthesis of pharmaceutical heterocycles (e.g., dihydropyridines, coumarins). Utilizing Microwave-Assisted Organic Synthesis (MAOS), this protocol reduces reaction times from hours (reflux) to minutes while suppressing byproduct formation (O-alkylation/dialkylation). Two validated methods are presented: a Solvent-Free Solid-Supported method (primary recommendation) and a Phase-Transfer Catalysis (PTC) method.

Scientific Foundation & Mechanism

The Challenge: C- vs. O-Alkylation

The alkylation of ethyl acetoacetate (EAA) involves an ambident enolate ion. The reaction can proceed via:

• C-Alkylation (Thermodynamic Product): Attack by the central carbon (desired).

• O-Alkylation (Kinetic Product): Attack by the enolate oxygen (undesired enol ether).

• Dialkylation: Subsequent alkylation of the mono-alkylated product.

Why Microwave? Microwave irradiation provides rapid, volumetric heating.[1] In polar reaction media (or on solid supports), the oscillating electric field aligns dipoles (EAA enolate and polarizable benzyl halide), lowering the activation energy (

) and favoring the thermodynamic C-alkylated product through rapid equilibration.

Reaction Scheme

Experimental Protocols

Method A: Solvent-Free Solid-Supported Synthesis (Recommended)

Best for: Green chemistry compliance, high yield, and ease of workup.

Materials:

• Substrate: Ethyl acetoacetate (EAA) [CAS: 141-97-9]

• Reagent: 4-Methylbenzyl chloride [CAS: 104-82-5]

• Base/Support: Potassium Carbonate (

  ), anhydrous

• Catalyst: Tetrabutylammonium bromide (TBAB) [10 mol%][2]

Procedure:

• Preparation: In a mortar, grind

  (1.5 equiv, 10 mmol) to a fine powder.

• Adsorption: Add TBAB (0.5 mmol) and EAA (5.0 mmol) to the solid base. Mix thoroughly until a free-flowing or slightly paste-like solid is obtained.

• Reagent Addition: Add 4-Methylbenzyl chloride (5.5 mmol, 1.1 equiv) to the mixture. Mix well to ensure homogeneity.

• Vessel Loading: Transfer the mixture into a 10 mL microwave-transparent process vial (Pyrex or Quartz). Cap with a Teflon-lined septum.

• Irradiation:

  • Instrument: Single-mode microwave reactor (e.g., CEM Discover or Biotage Initiator).

  • Parameters:

    • Temperature:

    • Power: Dynamic (Max 150 W)

    • Hold Time: 5–8 minutes

    • Stirring: High

• Workup: Cool to room temperature. Add Ethyl Acetate (20 mL) to the vial and sonicate/stir to extract the organic product from the solid salts. Filter through a sintered glass funnel or Celite pad.

• Purification: Evaporate solvent. The crude oil is often

  pure. If necessary, purify via flash chromatography (Hexane:EtOAc 9:1).

Method B: Phase Transfer Catalysis (Liquid Phase)

Best for: Scale-up where solid handling is difficult.

Procedure:

• Dissolve EAA (5.0 mmol) and 4-Methylbenzyl chloride (5.5 mmol) in Toluene (5 mL).

• Add 50% aqueous NaOH (1.5 equiv) and TBAB (10 mol%).

• Irradiate at

  for 10 minutes with vigorous stirring.

• Separate phases; wash organic layer with water and brine. Dry over

  .[3]

Data Presentation & Analysis

Yield Comparison

Parameter	Conventional Reflux (Ethanol)	Microwave (Solvent-Free)	Microwave (PTC/Toluene)
Time	4–8 Hours	5–8 Minutes	10 Minutes
Temperature
Yield	65–70%	88–92%	82–85%
Selectivity	Moderate (some dialkylation)	High (Mono-alkylated)	High
E-Factor	High (Solvent waste)	Low (Green)	Moderate

Characterization (Expected Data)

• Appearance: Pale yellow oil.[4]

• H NMR (400 MHz, ):
  • 7.0–7.2 (m, 4H, Ar-H)
  • 4.15 (q, 2H, )
  • 3.75 (t, 1H, -CO) — Diagnostic triplet for mono-alkylation
  • 3.10 (d, 2H, -Ar)
  • 2.30 (s, 3H, Ar- )
  • 2.15 (s, 3H, CO- )
  • 1.20 (t, 3H, )

Visualizations

Experimental Workflow (Method A)

Caption: Step-by-step workflow for the solvent-free microwave synthesis of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate.

Mechanistic Pathway

Caption: Reaction mechanism highlighting the formation of the enolate and the selective C-alkylation pathway.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Inefficient stirring or low temp.	Ensure magnetic bar is spinning vigorously; increase temp to .
Dialkylation	Excess base/halide or long time.	Strictly use 1.1 equiv of halide. Reduce reaction time to 3–5 mins.
Hydrolysis (Deacylation)	Wet reagents or overheating.	Use anhydrous . Ensure reagents are dry.[5] Reduce temp.
Vial Failure	Pressure buildup.	Do not exceed 50% vial volume. Ensure pressure limit is set (e.g., 200 psi).

References

• Grün, A., Bálint, E., & Keglevich, G. (2015).[6] Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions. Catalysts, 5(2), 634–652.[6] [Link][7][8]

• Deng, R., Wang, Y., & Jiang, Y. (2007). Solid-Liquid Phase Alkylation of Ethyl Acetoacetate under Microwave Irradiation. Synthetic Communications, 37(1), 1-8. (Cited within general review above).

• Biotage Application Note. Microwave Reaction Tutorial: Alkylation of Active Methylene Compounds. [Link]

• CEM Corporation. Solvent and Solvent-Free Reactions in Microwave Synthesis. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. maths.tcd.ie [maths.tcd.ie]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Solvent and Solvent Free (Neat) Reactions in Microwave Synthesis [cem.com]
• 6. Solid-liquid phase C-alkylation of active methylene containing compounds under microwave conditions - Repository of the Academy's Library [real.mtak.hu]
• 7. real.mtak.hu [real.mtak.hu]
• 8. chemicaljournals.com [chemicaljournals.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Ethyl 2-(4-methylbenzyl)-3-oxobutanoate Synthesis

Topic: High-Yield Synthesis of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate CAS Registry Number: (Analogous to 603-12-3 for general benzyl derivative) Target Audience: Process Chemists, Medicinal Chemists, and R&D Scientists.

Introduction: The Yield Challenge

Ethyl 2-(4-methylbenzyl)-3-oxobutanoate is a critical intermediate formed via the alkylation of ethyl acetoacetate (EAA). While the reaction appears chemically straightforward—a classic nucleophilic substitution (

)—it is notoriously sensitive to process variables.

Users frequently report yields stalling at 40-50% due to three competing pathways:

• Dialkylation: The product is still acidic and reacts with remaining alkyl halide.[1]

• O-Alkylation: The enolate attacks via the oxygen atom rather than the carbon.

• Ester Hydrolysis: Moisture ingress leads to decarboxylation.

This guide provides an evidence-based framework to elevate yields to the 80-90% range.

Module 1: Reaction Design & Mechanism

To troubleshoot, one must understand the "Ambident Nucleophile" problem. The enolate of ethyl acetoacetate resonates between a carbanion (C-nucleophile) and an oxyanion (O-nucleophile).

The Mechanism (Graphviz Visualization)

The following diagram illustrates the competing pathways. The goal is to maximize Path A (C-Alkylation) while suppressing Path B (O-Alkylation) and Path C (Dialkylation).

Caption: Mechanistic pathway showing the competition between thermodynamic C-alkylation and kinetic O-alkylation/Dialkylation.

Module 2: Troubleshooting Guides (Q&A)

Issue 1: "My product contains significant dialkylated impurity (2,2-bis...)."

Diagnosis: Stoichiometric imbalance. The mono-alkylated product is less acidic than the starting material, but it can still be deprotonated if excess base is present or if the local concentration of base is high.

Solution:

• Invert Stoichiometry: Never use a 1:1 ratio. Use a 1.1 to 1.2 molar equivalent of Ethyl Acetoacetate (EAA) relative to the halide.

  • Why? Excess EAA ensures that any base consumes the starting material (which is more acidic, pKa ~10.7) rather than the product (pKa ~12.5).[2]

• Dosing Strategy: Do not dump the halide. Add the 4-methylbenzyl halide dropwise to the refluxing enolate solution. This keeps the concentration of the electrophile low, favoring the reaction with the most abundant nucleophile (the unreacted enolate).

Issue 2: "The reaction is sluggish; I have unreacted starting material after 24 hours."

Diagnosis: Poor electrophilicity of the halide. 4-Methylbenzyl chloride is moderately reactive, but the electron-donating methyl group stabilizes the partial positive charge, slightly reducing

reactivity compared to unsubstituted benzyl chloride.

Solution: The Finkelstein Catalyst Add 0.1 equivalents (10 mol%) of Sodium Iodide (NaI) to the reaction.

• Mechanism:[3][4][5][6][7][8] NaI reacts with the benzyl chloride to form benzyl iodide in situ. The iodide is a much better leaving group (weaker bond, better polarizability), accelerating the main reaction significantly.

Issue 3: "I am seeing O-alkylated byproducts (enol ethers)."

Diagnosis: Solvent/Cation mismatch. Using highly polar aprotic solvents (like DMF or DMSO) leaves the enolate "naked" and highly reactive, which increases attack at the most electronegative site (Oxygen).

Solution:

• Preferred System: Use Ethanol (protic) with NaOEt. Hydrogen bonding solvates the oxygen of the enolate, shielding it and forcing attack at the Carbon.

• Alternative: If using non-polar solvents (Toluene), use K2CO3 as the base. The potassium ion coordinates tightly with the oxygen, blocking O-alkylation.

Module 3: Optimized Experimental Protocol

This protocol uses the Finkelstein-assisted Acetoacetic Ester Synthesis to maximize yield and minimize purification difficulty.

Reagents Table

Reagent	MW ( g/mol )	Equiv.[9][10]	Role
Ethyl Acetoacetate	130.14	1.20	Nucleophile (Excess)
4-Methylbenzyl Chloride	154.64	1.00	Electrophile (Limiting)
Sodium Ethoxide (21% in EtOH)	68.05	1.15	Base
Sodium Iodide (NaI)	149.89	0.10	Catalyst
Ethanol (Absolute)	46.07	Solvent	Solvent

Step-by-Step Methodology

• Enolate Formation:

  • Charge a dry 3-neck round-bottom flask with Absolute Ethanol (10 mL per gram of substrate).

  • Add Sodium Ethoxide solution (1.15 eq) under Nitrogen atmosphere.

  • Add Ethyl Acetoacetate (1.20 eq) dropwise at 0°C.

  • Checkpoint: Stir for 30 mins at room temperature. The solution should turn pale yellow (enolate formation).

• Catalyst Addition:

  • Add Sodium Iodide (0.10 eq) in one portion.

• Alkylation (The Critical Step):

  • Heat the solution to a gentle reflux (approx. 78°C).

  • Dissolve 4-Methylbenzyl Chloride (1.0 eq) in a minimal amount of ethanol.

  • Add the halide solution dropwise over 1 hour via an addition funnel.

  • Technical Note: Slow addition prevents local high concentrations of halide, suppressing dialkylation.

• Reaction Monitoring:

  • Reflux for 4-6 hours.

  • TLC Mobile Phase: Hexane:Ethyl Acetate (9:1).[10]

  • Target: Disappearance of 4-Methylbenzyl Chloride. (Note: EAA will remain visible as it is in excess).

• Workup:

  • Cool to room temperature.[9][11]

  • Evaporate bulk ethanol under reduced pressure (Rotovap).

  • Resuspend residue in water and acidify to pH 6 with dilute HCl (prevents emulsion).

  • Extract with Ethyl Acetate (3x).

  • Wash combined organics with Brine, dry over

    .[8]

• Purification:

  • Distillation: The most effective method.

  • First fraction: Unreacted EAA (lower BP).

  • Second fraction: Product (High BP, typically requires high vacuum <1 mmHg).

  • Residue: Dialkylated impurity (very high BP).

Module 4: Troubleshooting Logic Tree

Use this decision tree to diagnose yield failures in real-time.

Caption: Diagnostic logic tree for identifying and resolving yield losses.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (Standard reference for Acetoacetic Ester Synthesis protocols).
• Smith, M. B.; March, J.March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 6th Ed. Wiley-Interscience, 2007. (Mechanistic grounding for Ambident Nucleophiles).

• Renaud, P.; Giraud, L. "Tin-Free Radical Carboazidation of Alkenes." Synthesis, 1996 , 913-916. (Demonstrates alkylation optimization). Link

• Organic Syntheses , Coll. Vol. 3, p. 377 (1955 ); Vol. 21, p. 99 (1941 ). "Ethyl n-Butylacetoacetate".[5] (The foundational protocol adapted for this guide). Link

• Halpern, M. "Phase-transfer catalysis in pKa determination." Journal of Organic Chemistry, 1997.

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. Acetoacetic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. shivajicollege.ac.in [shivajicollege.ac.in]
• 8. rsc.org [rsc.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. maths.tcd.ie [maths.tcd.ie]
• 11. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Minimizing O-Alkylation in Ethyl Acetoacetate Workflows

Current Status: Operational Topic: Regioselectivity Control in

-Keto Ester Alkylation Ticket Priority: High (Impurity Profile Management)

Executive Summary: The Ambident Nucleophile Challenge

Welcome to the technical support hub. If you are accessing this guide, you are likely observing an unexpected peak in your HPLC/GC traces corresponding to the enol ether (O-alkylation) rather than your desired

-alkylated -keto ester (C-alkylation) .

Ethyl acetoacetate (EAA) forms an ambident enolate upon deprotonation. The negative charge is delocalized between the

-carbon and the carbonyl oxygens. According to Hard-Soft Acid-Base (HSAB) theory :

• Oxygen (Hard Nucleophile): High charge density, electronegative. Favors electrostatic interactions.

• Carbon (Soft Nucleophile): Lower charge density, polarizable HOMO. Favors orbital overlap.

The Core Directive: To maximize C-alkylation, you must manipulate the reaction environment to suppress the "hard" character of the oxygen and enhance the "soft" nature of the interaction.

Diagnostic Workflow (Interactive Troubleshooting)

Before modifying your protocol, use this logic flow to identify the root cause of your O-alkylation byproduct.

Figure 1: Decision tree for diagnosing the root cause of regioselectivity loss in enolate alkylation.

Critical Process Parameters (The "Why" and "How")

A. Solvent Selection: The Shielding Effect

The choice of solvent is the single most influential factor in EAA alkylation.

• The Trap (Polar Aprotic): Solvents like DMSO, DMF, and HMPA are excellent at solvating cations (

  , ) but poorly solvate anions. This separates the ion pair, leaving a "naked" enolate .[1] The naked oxygen, being the site of highest electron density, becomes the primary attack point.

• The Solution (Protic or Non-Polar):

  • Ethanol (Protic): Forms hydrogen bonds with the enolate oxygen. This "solvation shell" physically blocks the electrophile from the oxygen, forcing reaction at the carbon.

  • THF (Low Polarity): Promotes tight ion pairing. The metal cation stays coordinated to the oxygen, effectively "capping" it and forcing C-alkylation.

Solvent Type	Examples	Enolate State	Major Product	Mechanism
Polar Aprotic	DMSO, DMF, HMPA	"Naked" (Separated Ion Pair)	O-Alkylated	Charge control (Hard-Hard)
Polar Protic	Ethanol, Methanol	H-Bonded	C-Alkylated	Steric shielding of Oxygen
Ethereal	THF, Dioxane	Contact Ion Pair (Aggregated)	C-Alkylated	Cation shielding of Oxygen

B. The Counter-Ion Effect: Chelation Control

The metal cation acts as a template. You want a cation that binds tightly to the oxygen atoms of the EAA enolate.[2]

• Lithium (

  ) & Sodium ( ): These small, hard cations form strong chelates with the dicarbonyl oxygen atoms. This chelation ties up the electron density on oxygen, rendering it unreactive toward the electrophile.

• Potassium (

  ) & Cesium ( ): These large, soft cations coordinate loosely. The oxygen remains accessible, increasing O-alkylation rates.

C. The Electrophile: Leaving Group Dynamics

This is a direct application of HSAB theory.

• Hard Leaving Groups (

  , , ): These carry high charge density. They prefer to interact with the hard oxygen of the enolate.

• Soft Leaving Groups (

  , ): Iodide is large and polarizable. It facilitates an orbital-controlled reaction at the soft carbon center.

Pro-Tip: If you must use an alkyl chloride, add a catalytic amount of Sodium Iodide (Finkelstein condition) to generate the alkyl iodide in situ, shifting selectivity toward C-alkylation.

Validated Protocols

Protocol A: Standard C-Alkylation (High Selectivity)

Best for primary alkyl halides where C-selectivity is paramount.

• Preparation: Charge a dry flask with Sodium Ethoxide (1.05 eq) in absolute Ethanol .

  • Why: Matches the ester group (prevents transesterification) and H-bonds the enolate oxygen.

• Enolization: Add Ethyl Acetoacetate (1.0 eq) dropwise at

  . Stir for 30 min.

  • Why: Ensures complete deprotonation before electrophile introduction.

• Alkylation: Add Alkyl Iodide (1.0 eq) dropwise.

  • Why: Soft leaving group favors C-attack.[3]

• Reflux: Heat to reflux until EAA is consumed (monitor via TLC/GC).

  • Why: C-alkylation is thermodynamically favored; heat helps overcome the activation barrier if the electrophile is sluggish.

Protocol B: The "Finkelstein" Modification (For Alkyl Chlorides)

Use this when the alkyl iodide is unstable or unavailable.

• Solvent System: Use Acetone (anhydrous).

• Base: Use Potassium Carbonate (

  ) .

  • Note: While K+ is usually bad, in this specific heterogeneous system, the surface chemistry and lack of strong solvation often allow C-alkylation if the leaving group is soft.

• Additive: Add Sodium Iodide (0.1 eq) .

  • Mechanism:[4][5][6][7]

    . The enolate reacts with the transient R-I faster at the Carbon position.

Mechanistic Visualization

The following diagram illustrates the competing pathways. Note how the "Naked" path leads to O-alkylation, while the "Chelated" path leads to C-alkylation.

Figure 2: Mechanistic divergence of enolate alkylation based on solvation and ion pairing.

Frequently Asked Questions (FAQ)

Q: I am using NaH in DMF and getting 40% O-alkylation. Why? A: DMF is the culprit. It solvates the

cation, stripping it away from the enolate oxygen. This leaves the oxygen "naked" and highly reactive. Fix: Switch to THF. If solubility is an issue, use a THF/DMF mixture (keep DMF <10%) or switch to Ethanol with an alkoxide base.

Q: Can I use Crown Ethers (e.g., 18-Crown-6) to speed up the reaction? A: Do not do this if you want C-alkylation. Crown ethers complex the cation, creating a naked enolate similar to using DMSO.[1] While the reaction rate increases, the regioselectivity for C-alkylation will plummet.

Q: My alkylating agent is a Tosylate. How do I stop O-alkylation? A: Tosylates are "hard" electrophiles. If you cannot change the electrophile, you must maximize the "softness" of the enolate. Use a Lithium base (LiHMDS or LiOEt) in a non-polar solvent. Alternatively, convert the Tosylate to an Iodide in situ using NaI (Finkelstein conditions).

Q: Does temperature affect the C/O ratio? A: Generally, yes. O-alkylation is often the kinetic product (lower activation energy due to electrostatic attraction). C-alkylation is the thermodynamic product.[5] Running the reaction at higher temperatures (reflux) or for longer times can favor C-alkylation, provided the O-alkylated product is not irreversible under the conditions (though typically, once O-alkylated, it stays that way).

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis (5th ed.). Springer. (Chapter on Enolate Alkylation and Solvent Effects).

• Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (7th ed.). Wiley. (Section 10-14: The Alkylation of Enolates).

• Kornblum, N., et al. (1954).[8] "The Mechanism of the Reaction of Silver Nitrite with Alkyl Halides. The Contrasting Reactions of Silver and Alkali Metal Salts with Alkyl Halides. The Alkylation of Ambident Anions." Journal of the American Chemical Society, 77(23), 6269–6280. (Foundational paper on Ambident Nucleophiles).

• Tundo, P., et al. (1987).[9] "Alkylation reactions of ethyl malonate, ethyl acetoacetate, and acetylacetone by gas–liquid phase-transfer catalysis." Journal of the Chemical Society, Perkin Transactions 1, 2159-2162.[9] (Evidence for PTC effects on C-selectivity).

• Reutov, O. A., & Kurts, A. L. (1977). "Ambident anions: The dual reactivity of enolates and related ions." Russian Chemical Reviews, 46(11), 1040. (Comprehensive review on solvent/cation effects).

Sources

• 1. ch.ic.ac.uk [ch.ic.ac.uk]
• 2. Regioselectivity and Stereoselectivity in the Alkylation of Enolates [quimicaorganica.org]
• 3. reddit.com [reddit.com]
• 4. youtube.com [youtube.com]
• 5. pharmaxchange.info [pharmaxchange.info]
• 6. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 7. Video: Regioselective Formation of Enolates [jove.com]
• 8. HSAB theory - Wikipedia [en.wikipedia.org]
• 9. Alkylation reactions of ethyl malonate, ethyl acetoacetate, and acetylacetone by gas–liquid phase-transfer catalysis (G.L.–P.T.C.) - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Preventing dialkylation during synthesis of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate

Topic: Prevention of Dialkylation & Process Optimization Ticket ID: CHEM-SUP-8821 Assigned Specialist: Senior Application Scientist

Introduction: The "Over-Alkylation" Trap

You are encountering a classic challenge in Acetoacetic Ester Synthesis : the competition between mono-alkylation and dialkylation.

The target molecule, Ethyl 2-(4-methylbenzyl)-3-oxobutanoate , is formed by alkylating Ethyl Acetoacetate (EAA) at the

-position. The core issue is that the mono-alkylated product retains an acidic proton ( ) that is only slightly less acidic than the starting material ( ).

If your reaction conditions (base strength, stoichiometry, or homogeneity) are not strictly controlled, the base will deprotonate your product in situ, leading to the formation of the dialkylated impurity, which is chemically very difficult to separate.

Module 1: Critical Parameter Optimization

To prevent dialkylation, you must shift the reaction control from "Thermodynamic Equilibration" to "Kinetic Limitation."

Stoichiometry is King

• The Rule: Never use excess base.

• The Fix: Use 0.95 – 0.98 equivalents of base relative to the EAA.

• The Logic: By leaving a small amount of EAA unreacted, you statistically ensure that no base is available to deprotonate the mono-alkylated product. It is far easier to distill off unreacted starting material (b.p. 180°C) than to separate the high-boiling dialkylated byproduct.

The "Soft Base" Strategy (Heterogeneous Conditions)

Switching from a homogeneous alkoxide system (e.g., NaOEt/EtOH) to a heterogeneous carbonate system significantly improves selectivity.

Parameter	Traditional (Hard)	Recommended (Soft)
Base	Sodium Ethoxide (NaOEt)	Potassium Carbonate ( )
Solvent	Ethanol (EtOH)	Acetone or Acetonitrile
Mechanism	Fast, homogeneous deprotonation. High risk of equilibration.	Slow, surface-mediated deprotonation. The base is not dissolved, limiting the concentration of active enolate.
Selectivity	Moderate (often 10-15% dialkyl)	High (>95% mono-alkyl)

The "Gold Standard" Alternative: Knoevenagel Condensation

If direct alkylation consistently fails your purity specs, you must change the pathway.

• Route: Condense EAA with 4-methylbenzaldehyde (instead of the benzyl halide).

• Why: This forms a benzylidene intermediate (alkene). Since the

  -carbon forms a double bond, it cannot accept a second alkyl group.

• Step 2: A simple catalytic hydrogenation reduces the alkene to your desired product with 100% regioselectivity.

Module 2: Troubleshooting Q&A

Q1: I am using NaOEt in Ethanol and getting 15% dialkylated impurity. How do I fix this without changing solvents?

• A: This is due to "Proton Transfer Equilibration." The mono-alkylated product is exchanging a proton with the enolate of the starting material.

  • Immediate Fix: Change the order of addition. Add the Base to the EAA first to form the enolate completely, then add the alkyl halide slowly.

  • Crucial: Ensure you use slightly less than 1.0 eq of base (e.g., 0.95 eq). If you have excess base, it will immediately attack your product.

Q2: I see a significant amount of O-alkylation (enol ether) instead of C-alkylation.

• A: This suggests your solvent is too polar/aprotic (like DMF or DMSO) or your leaving group is too "hard" (like a tosylate).

  • Fix: Switch to a protic solvent (Ethanol) or a less polar aprotic solvent (Acetone). The solvent shell around the oxygen anion in protic solvents reduces its nucleophilicity, favoring C-alkylation.

Q3: Can I use LDA or NaH to ensure complete deprotonation?

• A: Avoid this. Strong, non-nucleophilic bases like LDA generate the enolate quantitatively and irreversibly. While this sounds good, the reaction becomes extremely fast. Unless you control the temperature at -78°C and add the electrophile precisely, you risk "proton scrambling" during the quench. Weak bases (

  ) under thermodynamic control are actually superior for mono-alkylation of -keto esters.

Module 3: Experimental Protocols

Method A: Optimized Direct Alkylation (Solid-Liquid Phase Transfer)

Best for: Quick synthesis with standard reagents.

• Setup: Equip a 500 mL 3-neck flask with a mechanical stirrer and reflux condenser.

• Reagents:

  • Ethyl Acetoacetate (EAA): 13.0 g (100 mmol)

  • 4-Methylbenzyl chloride: 14.0 g (100 mmol)

  • Potassium Carbonate (

    , anhydrous, pulverized): 13.8 g (100 mmol)

  • Solvent: Acetone (150 mL)

  • Catalyst: Potassium Iodide (KI): 0.83 g (5 mmol) - Accelerates reaction via Finkelstein exchange.

• Procedure:

  • Dissolve EAA and 4-Methylbenzyl chloride in acetone.

  • Add finely powdered

    and KI.

  • Heat to mild reflux (approx. 56°C) with vigorous stirring for 12–16 hours.

  • Monitoring: Check TLC/GC. Stop when EAA is <5%. Do not push for 100% conversion.

• Workup: Filter off inorganic salts. Evaporate acetone. Dissolve residue in EtOAc, wash with water and brine. Distill the crude oil.

Method B: The Knoevenagel Route (High Purity)

Best for: GMP scale-up or when >99% purity is required.

• Condensation:

  • Mix EAA (1.0 eq) and 4-Methylbenzaldehyde (1.0 eq) in Toluene.

  • Add catalytic Piperidine (0.05 eq) and Acetic Acid (0.05 eq).

  • Reflux with a Dean-Stark trap to remove water.

  • Result: Ethyl 2-(4-methylbenzylidene)-3-oxobutanoate (Solid intermediate).

• Reduction:

  • Dissolve intermediate in Ethanol.

  • Add 10% Pd/C catalyst (5 wt%).

  • Stir under

    balloon (1 atm) at RT for 4 hours.

  • Result: Pure Ethyl 2-(4-methylbenzyl)-3-oxobutanoate.

Module 4: Decision Matrix

The following logic flow helps you decide the correct corrective action based on your current results.

Caption: Troubleshooting logic flow for optimizing alkylation selectivity.

References

• BenchChem. (2025).[1][2] Application Note: Alkylation of Ethyl Acetoacetate using Sodium Ethoxide.[2][3] Retrieved from

• Thermo Fisher Scientific. (n.d.). Knoevenagel Condensation Reaction Guide. Retrieved from

• Organic Chemistry Portal. (2023). Synthesis of beta-keto esters. Retrieved from

• Chemistry LibreTexts. (2025). Acetoacetic Ester Synthesis: Mechanism and Selectivity. Retrieved from

• National Institutes of Health (NIH). (2022). Stereodivergent dehydrative allylation of β-keto esters. Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. youtube.com [youtube.com]

Technical Support Center: Troubleshooting 4-Methylbenzyl Acetoacetate Synthesis

Case ID: 4-MBA-SYN-001 Status: Active Topic: Purity Optimization & Impurity Profiling Applicable For: Research Chemists, Process Development Scientists[1]

Executive Summary

Low purity in 4-methylbenzyl acetoacetate (4-MBA) synthesis is typically driven by three vectors: thermal instability of the

-keto ester moiety, incomplete conversion due to equilibrium limitations (in transesterification), or oligomerization of reactive intermediates (in diketene routes).[1]

This guide provides a root-cause analysis and remediation protocols. Our approach prioritizes the Transesterification Route (Method A) as the standard laboratory protocol due to its safety profile compared to Diketene (Method B), though troubleshooting for both is covered.

Diagnostic Workflow

Before altering your protocol, identify the specific impurity profile using this logic flow.

Figure 1: Diagnostic logic for identifying root causes of low purity based on analytical signatures.

Troubleshooting Guide (Q&A)

Category A: Reaction Completeness (Transesterification)[1]

Q: I see significant unreacted 4-methylbenzyl alcohol in my crude NMR. Why didn't the reaction finish?

A: Transesterification is an equilibrium-driven process.[1] The reaction between ethyl acetoacetate and 4-methylbenzyl alcohol has a naturally low equilibrium constant (

).[1]

• Root Cause: Failure to continuously remove the byproduct (ethanol) from the reaction matrix.

• Solution:

  • Dean-Stark Apparatus: Use a solvent that forms an azeotrope with ethanol (e.g., Toluene or Cyclohexane) and continuously remove the distillate.

  • Vacuum Driving: If solvent-free, run the reaction under mild vacuum (100–200 mbar) at 80–90°C to strip ethanol as it forms.

  • Stoichiometry: Use a slight excess of ethyl acetoacetate (1.2 – 1.5 equiv) rather than the alcohol. It is easier to remove excess volatile ester via vacuum distillation than the high-boiling 4-methylbenzyl alcohol [1].[1]

Category B: Thermal Instability & Decomposition

Q: My product turns dark yellow/orange during vacuum distillation. What is happening?

A:

-keto esters are thermally unstable and prone to decarboxylation and self-condensation at high temperatures, especially in the presence of trace acids or bases.[1]

• Mechanism: At

  , acetoacetates can eliminate to form ketones or dimerize into dehydroacetic acid derivatives [2].

• Solution:

  • Neutralization is Critical: Before distillation, ensure the catalyst is completely removed .

    • If using acid catalysts (pTSA): Wash with saturated

      .[2][3]

    • If using solid acids (e.g., Sulfated Zirconia, Amberlyst): Filter strictly. Trace solids will catalyze decomposition in the pot.

  • Lower the Boiling Point: You must use high vacuum (< 1 mmHg). The boiling point of 4-MBA is likely >160°C at standard pressure. Aim to distill at a pot temperature below 110°C .

Category C: Side Reactions (Diketene Route)

Q: I used the Diketene method and obtained a polymeric gum. How do I prevent this?

A: Diketene is highly reactive.[4] If the reaction temperature is too high or the addition is too fast, diketene polymerizes rather than reacting with the alcohol.

• Root Cause: Exothermic runaway or lack of catalyst control.

• Solution:

  • Temperature Control: Maintain reaction between 0°C and 25°C during addition, then gently warm to 50–60°C.

  • Catalysis: Use a mild base catalyst like triethylamine or sodium acetate (0.1–0.5 mol%).[1] Avoid strong mineral acids which trigger rapid polymerization [3].

Technical Data & Impurity Profile

Target Molecule: 4-Methylbenzyl Acetoacetate Molecular Weight: 206.24 g/mol Boiling Point (Est.): 165–170°C @ 10 mmHg (Extrapolated from Benzyl Acetoacetate [4])[1]

Impurity Type	Origin	Detection (1H NMR)	Removal Strategy
4-Methylbenzyl Alcohol	Unreacted Starting Material	Doublet ~4.6 ppm ( )	High-vac distillation or Silica Chromatography (Hex/EtOAc)
Ethyl Acetoacetate	Excess Reagent	Quartet ~4.2 ppm, Triplet ~1.3 ppm	Rotovap (volatile) or low-vac strip
Dehydroacetic Acid	Thermal Dimerization	Olefinic singlets ~5.8 ppm	Recrystallization (if solid) or careful fractional distillation
Acetone	Decarboxylation Byproduct	Singlet ~2.17 ppm	Volatile; removed during workup

Optimized Protocol: Transesterification (Method A)

This protocol is designed to minimize thermal stress and maximize equilibrium conversion.

Reagents:

• 4-Methylbenzyl alcohol (1.0 equiv)[1]

• Ethyl acetoacetate (1.5 equiv)[1]

• Catalyst: Niobium Pentoxide (

  ) or Sulfated Zirconia (Solid acid, retrievable) OR mild liquid acid (Acetic acid with continuous distillation).[1] Recommendation: Solid Acid for easiest workup.[1]

• Solvent: Toluene (for azeotropic removal).[1]

Step-by-Step Workflow:

• Setup: Equip a 3-neck Round Bottom Flask (RBF) with a magnetic stir bar, a Dean-Stark trap topped with a reflux condenser, and a temperature probe.

• Charging: Add 4-methylbenzyl alcohol (50 mmol), ethyl acetoacetate (75 mmol), Toluene (150 mL), and Catalyst (5 wt% relative to alcohol).

• Reaction: Heat to reflux (~110°C bath). Monitor the collection of Ethanol/Toluene azeotrope in the trap.

• Monitoring: Check TLC (20% EtOAc/Hexane) every 2 hours. Reaction is complete when the alcohol spot disappears.

• Workup (Critical for Purity):

  • Cool the mixture to room temperature.

  • Filter the solid catalyst (if used). If using soluble acid, wash organic layer with Sat.

    ( mL) then Brine.[1]

  • Dry over

    and concentrate under reduced pressure.

• Purification:

  • Perform Kugelrohr distillation or Short-path vacuum distillation .[1]

  • Pressure: < 0.5 mmHg recommended.

  • Temperature: Slowly ramp pot temp. Collect the main fraction. Discard the early "forerun" (excess ethyl acetoacetate).

Reaction Pathway Diagram

Figure 2: Reaction pathway highlighting the necessity of ethanol removal and the risk of thermal degradation.[1]

References

• Bandgar, B. P., et al. (2010).

  -keto esters."[1][5] Catalysis Communications.

• Clemens, R. J. (1986). "Diketene." Chemical Reviews. (Describes polymerization risks and thermal instability).

• Lonza Ltd. (1964).[1] "Preparation of acetoacetic acid esters from diketene and alcohol."[6] U.S. Patent 3,117,156.

• The Good Scents Company. (2023).[7] "Benzyl acetoacetate Properties and Safety." (Used for physical property extrapolation).[1]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
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• 5. researchgate.net [researchgate.net]
• 6. US3441597A - Process for the preparation of methyl and ethyl acetoacetate - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification Strategies for Reactions Involving 4-Methylbenzyl Halides

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical solutions for a common challenge in organic synthesis: the removal of unreacted 4-methylbenzyl halide from reaction mixtures. This document is designed to provide you with full editorial control to solve your purification challenges, grounded in scientific expertise and practical experience.

Introduction: The Challenge of Latent Reactivity

4-Methylbenzyl halides (chlorides and bromides) are versatile reagents in organic synthesis, frequently employed for the introduction of the 4-methylbenzyl (or p-tolyl) protecting group or as a key building block. However, their inherent reactivity and structural similarity to many benzylated products can complicate purification. Incomplete reactions often result in a mixture where the starting halide and the desired product exhibit similar chromatographic behavior, making separation a non-trivial task. This guide will equip you with the knowledge and protocols to effectively address this purification challenge.

Frequently Asked Questions (FAQs)

Q1: My TLC plate shows that my product and the 4-methylbenzyl halide spot are very close or overlapping. How can I improve the separation?

A1: This is a common issue due to the similar polarity of the benzyl halide and its corresponding product. Here are a few strategies:

• Optimize Your Solvent System: Experiment with different solvent systems for your Thin Layer Chromatography (TLC). A common starting point for normal-phase silica gel chromatography is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[1] Try varying the ratio to find the optimal separation. If this fails, consider a different solvent combination, such as dichloromethane and methanol.[1]

• TLC Visualization: Ensure you are using an appropriate visualization technique. While many compounds are UV active, 4-methylbenzyl halides may not stain well with all reagents.[2][3] UV shadowing is often effective for visualizing the halide.[2][4] Some stains, like vanillin, can produce different colors for different compounds, aiding in differentiation even with close Rf values.[5]

• Consider a Different Stationary Phase: If optimizing the mobile phase is unsuccessful, consider using a different TLC plate, such as one with a different stationary phase like alumina or a bonded phase.

Q2: I've tried multiple aqueous workups, but I still see the 4-methylbenzyl halide in my crude NMR. Why isn't it being removed?

A2: 4-Methylbenzyl halides have limited water solubility and can be slow to hydrolyze under neutral conditions.[6] While a simple water wash is unlikely to be effective, a basic workup can facilitate hydrolysis to the more polar 4-methylbenzyl alcohol, which is more easily separated.[7] However, the rate of hydrolysis can be slow, and forcing conditions might affect your product.

Q3: Can I use a chemical quencher to remove the excess 4-methylbenzyl halide?

A3: Yes, quenching is an effective strategy. The goal is to convert the halide into a more polar or easily separable compound. A common approach is to add a nucleophilic amine, such as triethylamine, to the reaction mixture after the primary reaction is complete.[8][9] This forms a quaternary ammonium salt, which is typically water-soluble and can be removed during an aqueous extraction.

Q4: My product is a solid. Can I use recrystallization to remove the unreacted halide?

A4: Recrystallization is an excellent and often preferred method for purifying solid products.[10][11][12] The success of this technique relies on the differential solubility of your product and the 4-methylbenzyl halide in a chosen solvent system. The halide, being an impurity, should ideally remain in the mother liquor upon cooling.[10]

Q5: What are scavenger resins and are they a viable option?

A5: Scavenger resins are functionalized solid supports designed to react with and "scavenge" specific types of molecules from a solution.[13] For removing excess 4-methylbenzyl halide, a resin functionalized with a nucleophilic group (e.g., an amine or thiol) would be effective.[8] This method offers the advantage of simple filtration to remove the resin-bound impurity, avoiding the need for chromatography or extractions.[13][14]

Troubleshooting and Detailed Protocols

This section provides detailed protocols for the most effective methods to remove unreacted 4-methylbenzyl halide.

Method 1: Quenching with Triethylamine followed by Aqueous Extraction

This method is ideal for reactions where the product is stable to basic conditions and soluble in a water-immiscible organic solvent.

Scientific Rationale: Triethylamine acts as a nucleophile, reacting with the electrophilic 4-methylbenzyl halide to form a quaternary ammonium salt. This salt is highly polar and will preferentially partition into the aqueous phase during a liquid-liquid extraction.

Experimental Protocol:

• Reaction Completion: Ensure your primary reaction has gone to completion by monitoring with an appropriate analytical technique (e.g., TLC, LC-MS).

• Quenching: To the reaction mixture, add an excess of triethylamine (typically 2-3 equivalents relative to the initial amount of 4-methylbenzyl halide).

• Stirring: Stir the mixture at room temperature for 1-2 hours to ensure complete reaction with the excess halide. Monitor the disappearance of the 4-methylbenzyl halide spot by TLC.

• Extraction:

  • Dilute the reaction mixture with a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer with water or a dilute aqueous acid (e.g., 1M HCl) to remove the triethylammonium salt and any remaining triethylamine.

  • Follow with a wash with saturated aqueous sodium bicarbonate solution and then brine.[15]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure to obtain your crude product, now free of the unreacted halide.

Caption: Workflow for quenching and extraction of 4-methylbenzyl halide.

Method 2: Purification by Flash Column Chromatography

Flash chromatography is a powerful technique for separating compounds with different polarities.[1]

Scientific Rationale: By carefully selecting a mobile phase (eluent) and a stationary phase (typically silica gel), compounds will move through the column at different rates based on their affinity for the stationary phase, allowing for their separation.[1]

Experimental Protocol:

• TLC Optimization: The key to successful column chromatography is to first find a solvent system that provides good separation on a TLC plate. Aim for an Rf value of your product between 0.2 and 0.4, with a clear separation from the 4-methylbenzyl halide spot.

• Column Packing: Pack a flash chromatography column with silica gel using the chosen non-polar solvent (e.g., hexanes).

• Sample Loading: Dissolve your crude product in a minimal amount of the chromatography solvent or a stronger solvent that will be used in the elution, and load it onto the column.

• Elution: Begin eluting with the non-polar solvent. 4-Methylbenzyl halide, being relatively non-polar, should elute first.[5] Gradually increase the polarity of the eluent by adding the more polar solvent (e.g., ethyl acetate) to elute your product.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing your pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Caption: General workflow for flash column chromatography.

Method 3: Purification by Recrystallization

This method is highly effective for purifying solid products.[10][11]

Scientific Rationale: Recrystallization relies on the principle that the solubility of a compound in a solvent increases with temperature.[12] A saturated solution of an impure compound is prepared at a high temperature and then allowed to cool. As the solution cools, the solubility of the desired compound decreases, leading to the formation of crystals, while the impurities remain dissolved in the solvent.[10]

Experimental Protocol:

• Solvent Selection: Choose a solvent in which your product is highly soluble at elevated temperatures but sparingly soluble at room temperature or below. The 4-methylbenzyl halide should ideally be soluble at all temperatures or have a different solubility profile.

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of the hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Crystal formation should occur. Further cooling in an ice bath can maximize the yield.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the ice-cold recrystallization solvent to remove any adhering mother liquor containing the impurities.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Caption: Step-by-step process for purification by recrystallization.

Method 4: Utilizing Scavenger Resins

This is a modern and efficient method for removing excess electrophilic reagents like 4-methylbenzyl halide.[13]

Scientific Rationale: Scavenger resins are polymers functionalized with nucleophilic groups (e.g., primary or secondary amines, thiols).[13] When the resin is added to the reaction mixture, the functional groups react covalently with the excess 4-methylbenzyl halide, effectively tethering it to the solid support. The product, which does not react with the resin, remains in solution.

Experimental Protocol:

• Resin Selection: Choose a scavenger resin with a functional group suitable for reacting with a benzyl halide, such as an amine- or thiol-based resin.

• Addition of Resin: After the primary reaction is complete, add the scavenger resin to the reaction mixture (typically 2-5 equivalents of the functional group relative to the excess halide).

• Agitation: Stir or shake the mixture at room temperature or with gentle heating, as recommended by the resin manufacturer, for a few hours to overnight.

• Monitoring: Monitor the disappearance of the 4-methylbenzyl halide from the solution by TLC or LC-MS.

• Filtration: Once the scavenging is complete, simply filter the reaction mixture to remove the resin.

• Washing and Concentration: Wash the resin with a small amount of the reaction solvent. Combine the filtrate and washings, and concentrate under reduced pressure to obtain the purified product.

Caption: Workflow for purification using a scavenger resin.

Data Summary for Method Selection

Purification Method	Advantages	Disadvantages	Best Suited For
Quenching & Extraction	Simple, rapid, and cost-effective.	Product must be stable to the quencher and workup conditions.	Reactions where the product has good solubility in an organic solvent and is base-stable.
Flash Chromatography	Highly versatile and effective for a wide range of compounds.	Can be time-consuming and requires larger volumes of solvent.	When other methods fail or when separating multiple components.[15]
Recrystallization	Can provide very high purity product; scalable.	Only applicable to solid products; yield can be reduced by product solubility in the mother liquor.[10]	Purification of solid products.[9]
Scavenger Resins	Simple workup (filtration); high throughput potential.[14]	Resins can be expensive; may require optimization of reaction time.	High-throughput synthesis and when traditional purification is difficult.[13]

Conclusion

The removal of unreacted 4-methylbenzyl halide is a common yet manageable challenge in organic synthesis. By understanding the chemical properties of this reagent and the principles behind various purification techniques, researchers can select the most appropriate strategy for their specific reaction. The methods outlined in this guide—quenching, chromatography, recrystallization, and the use of scavenger resins—provide a robust toolkit for achieving high product purity.

References

• Scavenger Resins - Amerigo Scientific. (n.d.). Amerigo Scientific. Retrieved February 22, 2024, from [Link]

• p-Xylyl bromide | C8H9Br | CID 7721 - PubChem. (n.d.). National Institutes of Health. Retrieved February 22, 2024, from [Link]

• 2.3F: Visualizing TLC Plates. (2022, April 7). Chemistry LibreTexts. Retrieved February 22, 2024, from [Link]

• Supporting Information - DOI. (n.d.). Retrieved February 22, 2024, from [Link]

• Recrystallization1. (n.d.). Retrieved February 22, 2024, from [Link]

• How does one separate Benzyl bromide from the reaction mixture? (2014, October 1). ResearchGate. Retrieved February 22, 2024, from [Link]

• Recrystallization. (n.d.). Retrieved February 22, 2024, from [Link]

• Sodium dispersion-mediated reductive dimerization of benzylic halides for symmetrical bibenzyls: Column-free applications. (n.d.). Kobe University. Retrieved February 22, 2024, from [Link]

• Experiment 2: Recrystallization. (n.d.). Retrieved February 22, 2024, from [Link]

• Benzyl iodide prep and purification. (2012, September 21). Sciencemadness.org. Retrieved February 22, 2024, from [Link]

• Benzyl Ethers. (n.d.). Organic Chemistry Portal. Retrieved February 22, 2024, from [Link]

• Method for purifying benzyl alcohol. (n.d.). Google Patents.

• Recrystallization I. (n.d.). Retrieved February 22, 2024, from [Link]

• HYDROLYSIS. (n.d.). Retrieved February 22, 2024, from [Link]

• Which of the following is the correct order of hydrolysis? (i) Benzyl ch.. (2025, October 28). Filo. Retrieved February 22, 2024, from [Link]

• Removing Benzyl bromide. (2012, May 16). ResearchGate. Retrieved February 22, 2024, from [Link]

• separating benzyl bromide. (2022, June 15). Reddit. Retrieved February 22, 2024, from [Link]

• Kinetics of Hydrolysis of. (n.d.). Retrieved February 22, 2024, from [Link]

• Benzyl Chloride removal? (2011, November 9). Reddit. Retrieved February 22, 2024, from [Link]

• strategies in organic synthesis. (2004, October 29). Wipf Group - University of Pittsburgh. Retrieved February 22, 2024, from [Link]

• TLC stains. (n.d.). Retrieved February 22, 2024, from [Link]

• Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. (n.d.). PMC. Retrieved February 22, 2024, from [Link]

• Detection and Visualization Methods Used in Thin-Layer Chromatography. (2025, October 22). ResearchGate. Retrieved February 22, 2024, from [Link]

• SCAVENGING USING SiliaMetS® AND SiliaBond® SCAVENGERS. (n.d.). FUJIFILM Wako Chemicals. Retrieved February 22, 2024, from [Link]

• Liquid-Liquid Extraction. (2022, October 3). YouTube. Retrieved February 22, 2024, from [Link]

• PREPARATION OF ENANTIOMERICALLY PURE α-N,N-DIBENZYLAMINO ALDEHYDES. (n.d.). Organic Syntheses Procedure. Retrieved February 22, 2024, from [Link]

• Preparation method of benzyl bromide. (n.d.). Google Patents.
• Scavenger resin and processes for the use thereof. (n.d.). Google Patents.
• Hydrolysis of water-insoluble organic halides. (n.d.). Google Patents.

• Successful flash chromatography. (2025, December 6). Biotage. Retrieved February 22, 2024, from [Link]

• Supporting Information. (n.d.). Retrieved February 22, 2024, from [Link]

• MedChem Tips and Tricks. (2016, February 12). ACSGCIPR. Retrieved February 22, 2024, from [Link]

• 4-Methylbenzyl chloride. (2018, February 16). SIELC Technologies. Retrieved February 22, 2024, from [Link]

• 4-Methylbenzyl bromide. (2024, April 9). ChemBK. Retrieved February 22, 2024, from [Link]

• What are some strategies to reduce side-reactions in a Grignard reaction? Any good papers on handling side-products? (2019, April 24). Reddit. Retrieved February 22, 2024, from [Link]

• Preparation of 3-Alkylated Oxindoles from N-Benzyl Aniline via a Cu(II)-Mediated Anilide Cyclization Process. (n.d.). Organic Syntheses Procedure. Retrieved February 22, 2024, from [Link]

• A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. (2019, August 16). RSC Publishing. Retrieved February 22, 2024, from [Link]

• 1 Recitation CHEM 2325 04.18.2015 1) Benzylic halides can react with LAH to reduce the halide (e.g. benzyl bromide when reacting. (2015, April 18). Retrieved February 22, 2024, from [Link]

• When the reaction of methyl bromide with aqueous base was studied under i.. (2025, May 12). Filo. Retrieved February 22, 2024, from [Link]

• Removal of halide impurities from organic liquids. (n.d.). Google Patents.

• Copper(II) Triflate as Additive in Low Loading Au(I)-Catalyzed Hydroalkylation of Unactivated Alkenes. (n.d.). Organic Syntheses Procedure. Retrieved February 22, 2024, from [Link]

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Reference Data & Comparative Studies

1H NMR characterization of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate

Executive Summary

Ethyl 2-(4-methylbenzyl)-3-oxobutanoate is a critical intermediate in the synthesis of heterocycles and pharmaceutical APIs. Its structural integrity is defined by the successful C-alkylation of ethyl acetoacetate. However, the ambident nature of the enolate ion frequently leads to competitive O-alkylation , while over-reaction can yield dialkylated impurities.

This guide objectively compares 1H NMR spectroscopy against HPLC and MS techniques, establishing NMR as the superior method for distinguishing regioisomers (C- vs. O-alkyl) and quantifying keto-enol tautomerism without the need for reference standards.

Part 1: The Analytical Challenge

The synthesis of this molecule typically involves the alkylation of ethyl acetoacetate with 4-methylbenzyl bromide (or chloride) using a base. The core analytical challenge lies in the "Ambident Enolate Problem."

• Target (C-Alkylation): Thermodynamic product. Creates a chiral center at the

  -position.

• Impurity A (O-Alkylation): Kinetic product (Vinyl ether). Occurs in polar aprotic solvents or with hard leaving groups.

• Impurity B (Dialkylation): Occurs if base stoichiometry is uncontrolled.

Visualizing the Synthetic & Analytical Pathway

Figure 1: Reaction pathways showing the origin of critical impurities that must be detected by NMR.

Part 2: 1H NMR Characterization (The Gold Standard)

While Mass Spectrometry (MS) confirms molecular weight (

234.29), it cannot easily distinguish the C-alkylated target from the O-alkylated isomer (both have the same mass). 1H NMR provides definitive structural proof.

Experimental Protocol: High-Resolution 1H NMR

• Sample Preparation: Dissolve 10–15 mg of the product in 0.6 mL of

  (Chloroform-d).

  • Note:

    is preferred over for this application because it allows for sharper resolution of the keto-enol equilibrium and avoids solvent viscosity broadening.

• Instrument Parameters:

  • Frequency: 400 MHz or higher (600 MHz recommended for resolving benzylic diastereomers).

  • Pulse Angle: 30° (to ensure accurate integration).

  • Relaxation Delay (

    ): Set to 5–10 seconds .

  • Expert Insight: The

    -proton and benzylic protons have different relaxation times. A short will skew integration values, making purity calculation inaccurate.

• Shimming: Critical. The benzylic protons are diastereotopic and appear as a complex ABX or separate dd patterns. Poor shimming will merge these into an uninterpretable blob.

Spectral Assignment (Keto Tautomer)

The molecule exists primarily in the keto form (>95% in

) due to the steric hindrance of the -substituent.

Position	Type	(ppm)	Multiplicity	Integral	Coupling ( )	Structural Insight
1	Ethyl	1.20 – 1.25	Triplet (t)	3H	7.1 Hz	Diagnostic of ethyl ester.
2	Acetyl	2.18 – 2.22	Singlet (s)	3H	-	Sharp singlet confirms methyl ketone intact.
3	Tolyl	2.30 – 2.32	Singlet (s)	3H	-	Confirms 4-methyl group on ring.
4	Benzylic	3.10 – 3.25	Multiplet / 2x dd	2H	,	Crucial: Diastereotopic protons (see below).
5	-CH	3.75 – 3.85	Triplet / dd	1H	~7.5 Hz	Proof of C-Alkylation.
6	Ethyl	4.10 – 4.20	Quartet (q)	2H	7.1 Hz	Typical ester methylene.
7	Aromatic	7.05 – 7.15	AA'BB' System	4H	-	Para-substitution pattern (two "doublets").

Key Feature: Diastereotopic Benzylic Protons

Because the

-carbon (Position 5) is a chiral center (in the racemic product), the adjacent benzylic protons (Position 4) are chemically non-equivalent ( ).

• Observation: You will not see a simple doublet. You will see two distinct signals (doublet of doublets) or a complex AB part of an ABX system.

• Validation: If this signal appears as a clean singlet or simple doublet, suspect that the

  -proton is missing (Dialkylation) or the structure is incorrect.

Part 3: Comparative Analysis (Method Validation)

Why choose NMR over HPLC-UV or IR?

Feature	1H NMR	HPLC-UV	IR Spectroscopy
Regioisomer ID	Superior. Distinguishes C- vs O-alkylation via -proton shift ( 3.8 vs 5.0).	Poor. Requires specific standards for both isomers to separate/identify.	Moderate. Can detect C=O vs C=C-O stretches, but difficult to quantify.
Quantification	Absolute. No reference standard needed (qNMR).	Relative. Requires calibration curves.	Qualitative.
Tautomerism	Visible. Can see and integrate enol vs keto forms.[1]	Invisible. Fast equilibrium on column often leads to peak tailing or single averaged peak.	Ambiguous. Broad OH bands obscure detail.
Throughput	Low (5-10 mins/sample).	High (Automated).	High.

Differentiation Guide: Impurity Markers

Use this logic flow to interpret your spectrum:

Figure 2: NMR Decision Matrix for purity assessment.

Part 4: Synthesis & Sample Preparation (Reference Protocol)

To generate the sample characterized above, the following standard protocol is recommended. This ensures the "C-alkylated" product is dominant.

• Reagents: Ethyl acetoacetate (1.0 eq), 4-methylbenzyl bromide (1.05 eq), Anhydrous

  (2.0 eq), Acetone or DMF (Solvent).

  • Note: Using a softer base like Carbonate favors C-alkylation over O-alkylation compared to NaH.

• Procedure:

  • Suspend

    in solvent. Add ethyl acetoacetate. Stir 15 min.

  • Add 4-methylbenzyl bromide dropwise.

  • Reflux (Acetone) or Heat to 60°C (DMF) for 4–6 hours.

  • Workup: Filter solids, evaporate solvent, partition between EtOAc/Water.

• Purification: Flash chromatography (Hexane:EtOAc 9:1). The C-alkylated product is less polar than the starting material but distinct from the O-alkylated byproduct.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Standard text for NMR assignment of -keto esters).

• Thermo Fisher Scientific. (n.d.). Measuring the equilibrium constant of a keto-enol tautomerism using benchtop NMR. Retrieved from

• Organic Chemistry Portal. (n.d.). Acetoacetic Ester Synthesis. Retrieved from

• PubChem. (2024). Ethyl 2-(3-methylbenzyl)-3-oxobutanoate (Analogous Compound Data). National Library of Medicine. Retrieved from

• ResearchGate. (2015). Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds. Retrieved from

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]

A Senior Application Scientist's Guide to GC-MS Retention Time Analysis of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate

For researchers and professionals in drug development and chemical synthesis, the accurate identification and characterization of novel compounds are paramount. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a cornerstone analytical technique, providing a dual-layered confirmation of a substance's identity through its retention time and mass spectrum. This guide provides an in-depth technical comparison and a validated protocol for determining the GC-MS retention time of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate, a versatile β-keto ester intermediate in organic synthesis.[1][2]

While a universally fixed retention time for any compound is non-existent due to its dependency on specific analytical conditions, this guide will equip you with the fundamental principles and a robust methodology to reliably determine and compare the retention time of the target analyte.[3][4] We will delve into the critical experimental parameters, potential analytical challenges with β-keto esters, and a comparative discussion of its expected elution behavior against structurally similar molecules.

The Dynamic Nature of GC Retention Time

It is a common misconception that a compound possesses a single, absolute retention time. In reality, the retention time is a function of a multitude of experimental variables.[3][5] Factors such as the column's stationary phase, dimensions (length, internal diameter, film thickness), oven temperature program, carrier gas type, and flow rate all significantly influence the elution of an analyte.[6][7] Therefore, direct comparison of retention times across different laboratories or even different instruments within the same lab is often challenging without strict method harmonization or the use of retention indices.[4] This guide, therefore, focuses on providing a standardized methodology to generate reproducible retention data for comparative purposes.

Comparative Analysis: Expected Elution Order

The structure of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate, with its aromatic ring, ester, and ketone functionalities, provides clues to its chromatographic behavior. When compared to structurally related compounds, we can predict a general elution order based on boiling points and polarity.

Compound	Structure	Key Differentiating Feature	Expected Retention Time Relative to Target	Rationale
Ethyl acetoacetate	Absence of benzyl group	Shorter	Significantly lower molecular weight and boiling point.
4-Methylbenzaldehyde	Lacks the ethyl acetoacetate moiety	Shorter	Lower molecular weight and boiling point compared to the target compound.
Ethyl 2-benzyl-3-oxobutanoate	Absence of the methyl group on the benzyl ring	Slightly Shorter	Slightly lower molecular weight and boiling point.
Ethyl 2-(4-methylbenzyl)-3-oxobutanoate	Target Analyte	Reference
Ethyl 2-(4-chlorobenzyl)-3-oxobutanoate	Presence of a chloro group instead of methyl	Longer	Higher molecular weight and increased polarity due to the halogen.

This table provides a predictive framework for the relative retention times of potential starting materials, byproducts, or analogs, which is invaluable for peak identification in a reaction mixture.

Experimental Workflow for GC-MS Analysis

The following diagram illustrates a comprehensive workflow for the determination of the retention time of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate.

Caption: Workflow for GC-MS analysis of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate.

Detailed Experimental Protocol

This protocol outlines a robust method for determining the retention time of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate.

1. Materials and Reagents:

• Ethyl 2-(4-methylbenzyl)-3-oxobutanoate (synthesized and purified)[2][8]

• Ethyl acetate (GC grade)

• 0.22 µm syringe filters

2. Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 8890 GC with 7250 GC/Q-TOF)

• GC Column: A non-polar or medium-polarity column is recommended. A good starting point is a 30m x 0.25mm ID, 0.25µm film thickness, 5% Phenyl column (e.g., Agilent J&W DB-5ms or similar).[9]

3. Sample Preparation:

• Accurately weigh approximately 1 mg of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate.

• Dissolve the sample in 1 mL of ethyl acetate to achieve a concentration of 1 mg/mL.

• Vortex the solution until the sample is completely dissolved.

• Filter the solution through a 0.22 µm syringe filter into a GC vial.

4. GC-MS Parameters:

Parameter	Value	Rationale
GC System
Inlet Mode	Splitless	To maximize the amount of analyte reaching the column for good sensitivity.
Inlet Temperature	250 °C	To ensure complete volatilization of the analyte without thermal degradation.
Injection Volume	1 µL	A standard volume for capillary columns.
Carrier Gas	Helium	An inert carrier gas providing good chromatographic efficiency.[7]
Flow Rate	1.0 mL/min (Constant Flow)	A typical flow rate for a 0.25 mm ID column.
Oven Program
Initial Temperature	80 °C, hold for 2 min	To allow for proper focusing of the analytes at the head of the column.
Ramp Rate	15 °C/min	A moderate ramp rate to ensure good separation of components.
Final Temperature	300 °C, hold for 5 min	To elute any less volatile compounds and clean the column.
MS System
Transfer Line Temp.	280 °C	To prevent condensation of the analyte between the GC and MS.
Ion Source Temp.	230 °C	To promote efficient ionization.
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS.
Electron Energy	70 eV	Standard energy for generating reproducible fragmentation patterns.
Mass Range	50 - 400 m/z	To cover the molecular ion and expected fragments of the target compound.

5. Data Analysis:

• Acquire the data and generate the Total Ion Chromatogram (TIC).

• Identify the peak corresponding to Ethyl 2-(4-methylbenzyl)-3-oxobutanoate. The retention time is the time at the apex of this peak.[10]

• Extract the mass spectrum of the identified peak.

• Confirm the identity of the compound by comparing the obtained mass spectrum with the expected fragmentation pattern. The molecular ion (M+) should be observed at m/z 234.29.

Considerations for β-Keto Esters

The analysis of β-keto esters by GC-MS requires attention to potential on-column transformations. These compounds can exist in keto-enol tautomeric forms, and in some cases, these tautomers can be separated on a GC column.[11] Additionally, transesterification can occur if residual alcohols are present in the sample or on the column, particularly at elevated injector temperatures.[1][11] The use of a well-maintained, inert GC system and high-purity solvents is crucial to minimize these effects.[12]

Conclusion

This guide provides a comprehensive framework for the determination and comparative analysis of the GC-MS retention time of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate. By following the detailed protocol and understanding the factors that influence retention, researchers can generate reliable and reproducible data for compound characterization and quality control. The provided comparative data on structurally similar compounds further aids in the interpretation of chromatograms and the identification of potential impurities. As with any analytical method, validation and system suitability checks are essential for ensuring the accuracy and precision of the results.

References

• Synthesis, crystal and molecular structure, and antimicrobial activity of ethyl 2-(4-methylbenzylidene)-3-oxobutanoate | Request PDF - ResearchGate. Available at: [Link]

• What Experimental Factors Influence the Accuracy of Retention Projections in Gas Chromatography-Mass Spectrometry? - PMC. Available at: [Link]

• Qualitative Methods of GC/MS Analysis:Retention Time and Retention Index - Shimadzu. Available at: [Link]

• The Challenges of Changing Retention Times in GC–MS | Spectroscopy Online. Available at: [Link]

• Understanding GC-MS Chromatograms: How to Interpret Retention Time, Fragmentation Patterns & Spectra - ResolveMass Laboratories Inc. Available at: [Link]

• Understanding Retention Time and Relative Retention in Gas Chromatography (GC). Available at: [Link]

• Transesterfication of β-keto esters during gas chromatography and their tautomers separation - ResearchGate. Available at: [Link]

• Recent advances in the transesterification of β-keto esters - RSC Publishing. Available at: [Link]

• GC/MS analysis of some long chain esters, ketones and propanediol diesters | Scilit. Available at: [Link]

• Synthesis of Ethyl 2-(4-halobenzyl)-3-oxobutanoate and determination of its Biological activity by using prediction of activity spectra for substance - ResearchGate. Available at: [Link]

• Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity - MDPI. Available at: [Link]

• GC AND GC/MS - Agilent. Available at: [Link]

• Organocatalytic Asymmetric Hydroxylation of β-Keto Esters: Metal-Free Synthesis of Optically Active anti-Diols | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Alkylation of an Enolate Anion. Available at: [Link]

• Thiourea catalysed reduction of α-keto substituted acrylate compounds using Hantzsch ester as reducing agent in water - The Royal Society of Chemistry. Available at: [Link]

• Guide to Choosing a GC Column | Phenomenex. Available at: [Link]

• GC/MS Columns. Available at: [Link]

• Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry. Available at: [Link]

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• 3. What Experimental Factors Influence the Accuracy of Retention Projections in Gas Chromatography-Mass Spectrometry? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. Qualitative Methods of GC/MS Analysis:Retention Time and Retention Index : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. Retention Time & Relative Retention Time in GC | Phenomenex [phenomenex.com]
• 7. Guide to Choosing a GC Column | Phenomenex [phenomenex.com]
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• 12. hpst.cz [hpst.cz]

A Comparative Guide to the Definitive Structural Validation of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate

For professionals in chemical synthesis and drug development, the unambiguous determination of a molecule's three-dimensional structure is not merely a final checkbox but the foundational bedrock upon which all further research is built. A molecule's biological activity, its physical properties, and its potential as a therapeutic agent are all dictated by the precise arrangement of its atoms in space.[1][2] This guide provides an in-depth, experience-driven comparison of analytical techniques for the structural validation of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate, a representative β-keto ester, establishing single-crystal X-ray crystallography as the ultimate arbiter of its solid-state architecture.

Ethyl 2-(4-methylbenzyl)-3-oxobutanoate serves as an excellent case study. As a β-keto ester, it is a common scaffold in organic synthesis, but its structural features—including stereocenters, multiple carbonyl groups, and conformational flexibility—present potential ambiguities that can only be definitively resolved through direct imaging of the molecular structure. This guide will not only detail the "how" but, more critically, the "why" behind the chosen analytical workflow, comparing the definitive data from X-ray crystallography with the complementary insights offered by spectroscopic methods.

The Gold Standard: Why Single-Crystal X-ray Crystallography is Definitive

While spectroscopic techniques like NMR and Mass Spectrometry provide crucial data on connectivity and molecular formula, they are fundamentally indirect methods.[3] They allow us to piece together a structural puzzle. Single-crystal X-ray diffraction (SC-XRD), in contrast, provides a direct, high-resolution image of the molecule as it exists within a crystal lattice.[4][5] It is the only technique that can deliver an unambiguous determination of:

• Atomic Coordinates: The precise x, y, and z positions of every atom in the molecule.

• Bond Lengths and Angles: Exact measurements of the distances and angles between atoms, confirming the molecular geometry.[6]

• Absolute Stereochemistry: For chiral molecules, the absolute configuration (R/S) can be determined, which is critical for pharmacological activity.[7]

• Intermolecular Interactions: Reveals how molecules pack together in the solid state, providing insights into crystal packing forces, polymorphism, and solid-state stability.

In drug discovery, where the interaction between a small molecule and a protein target is akin to a key fitting a lock, knowing the exact shape of the "key" is non-negotiable.[2][8] SC-XRD provides this essential, foundational truth.

Experimental Workflow: From Synthesis to Structure

A robust structural validation process is self-validating, integrating synthesis, purification, and multiple analytical techniques in a logical sequence.

Caption: Workflow for comprehensive structure validation.

Protocol 1: Synthesis of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate

The target compound is readily synthesized via the alkylation of ethyl acetoacetate. This context is crucial as it informs potential side products or isomers that our analysis must rule out.

• Preparation of the Enolate: To a solution of sodium ethoxide in absolute ethanol, slowly add one equivalent of ethyl acetoacetate at 0°C. The ethoxide acts as a base to deprotonate the acidic α-carbon, forming the nucleophilic enolate anion.

• Alkylation: Add one equivalent of 4-methylbenzyl chloride to the enolate solution. Allow the reaction to warm to room temperature and then reflux for several hours. The enolate displaces the chloride in an Sₙ2 reaction.[9]

• Workup and Purification: After cooling, the reaction is quenched with water and extracted with ethyl acetate. The organic layers are combined, washed, dried, and concentrated. The crude product is then purified by flash column chromatography on silica gel to yield the pure β-keto ester.[9]

Protocol 2: Single-Crystal X-ray Crystallography

This protocol requires patience and precision; the quality of the final data is entirely dependent on the quality of the single crystal.

• Crystal Growth: Dissolve the purified compound (20-50 mg) in a minimal amount of a suitable solvent (e.g., a mixture of ethyl acetate and hexane). The key is to find a solvent system where the compound is soluble when warm but only sparingly soluble at room temperature. Use one of the following methods:

  • Slow Evaporation: Loosely cap the vial and allow the solvent to evaporate over several days. This is the simplest method but can sometimes lead to intergrown crystals.

  • Vapor Diffusion: Place the vial of the compound solution inside a larger sealed jar containing a more volatile "anti-solvent" in which the compound is insoluble (e.g., hexane). The anti-solvent vapor slowly diffuses into the solution, reducing the compound's solubility and promoting slow, ordered crystal growth.

• Crystal Selection and Mounting: Using a microscope, select a single, well-formed crystal (ideally 0.1-0.3 mm in each dimension) that is transparent and free of cracks or defects.[10][11] Carefully mount the crystal on a cryo-loop.

• Data Collection: Mount the crystal on a goniometer head in the cold stream (typically 100 K) of a single-crystal X-ray diffractometer. The low temperature minimizes atomic thermal vibrations, resulting in higher quality diffraction data. A full sphere of diffraction data is collected by rotating the crystal in the X-ray beam (e.g., Mo Kα, λ = 0.71073 Å).

• Structure Solution and Refinement: The collected diffraction intensities are processed to determine the unit cell dimensions and space group. The phase problem is solved using direct methods, which reveals an initial electron density map. An atomic model is built into this map and refined using least-squares algorithms to achieve the best fit between the observed and calculated diffraction data.

Comparative Data Analysis: Building a Cohesive Structural Picture

While SC-XRD provides the definitive answer, it is validated and complemented by other techniques. Below is a comparison of the expected data from each method for Ethyl 2-(4-methylbenzyl)-3-oxobutanoate.

Table 1: Expected Crystallographic Data

Parameter	Expected Value/Description	Significance
Crystal System	e.g., Monoclinic	Describes the basic symmetry of the unit cell.
Space Group	e.g., P2₁/c	Defines the symmetry elements within the unit cell.
a, b, c (Å); β (°)	Unit cell dimensions	Defines the size and shape of the repeating unit in the crystal.
Volume (ų)	Volume of the unit cell	Related to the density of the crystal packing.
Z	4	Number of molecules per unit cell.
R₁ / wR₂	< 0.05 / < 0.10	R-factors; key indicators of the quality of the refinement. Lower values signify a better model fit.
Goodness-of-Fit (GooF)	~1.0	Should be close to 1 for a good refinement.

Alternative Techniques: The Spectroscopic Toolkit

When single crystals cannot be obtained, or to confirm the structure in its non-crystalline state, spectroscopic methods are indispensable.[4]

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the chemical environment and connectivity of atoms, confirming the carbon-hydrogen framework in solution.[12] For β-keto esters, NMR uniquely reveals the presence of keto-enol tautomerism, an equilibrium that is "frozen" in the solid state but dynamic in solution.[13][14]

Caption: Keto-enol tautomerism of the target compound.

Table 2: Predicted ¹H and ¹³C NMR Data (Keto Form, in CDCl₃)

Type	Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H NMR	H	~7.10	d	2H, Aromatic (ortho to -CH₃)
H	~7.05	d	2H, Aromatic (ortho to -CH₂)
H	~4.15	q	2H, -O-CH₂-CH₃
H	~3.70	t	1H, -CO-CH-CH₂-
H	~3.15	d	2H, -CH-CH₂-Ar
H	~2.30	s	3H, Ar-CH₃
H	~2.20	s	3H, -CO-CH₃
H	~1.25	t	3H, -O-CH₂-CH₃
¹³C NMR	C	~202.0	s	C=O (Ketone)
C	~169.0	s	C=O (Ester)
C	~136.0, ~133.0, ~129.0, ~128.5	s	Aromatic Carbons
C	~61.0	s	-O-CH₂-
C	~58.0	s	-CO-CH-
C	~35.0	s	-CH-CH₂-Ar
C	~30.0	s	-CO-CH₃
C	~21.0	s	Ar-CH₃
C	~14.0	s	-O-CH₂-CH₃

B. Mass Spectrometry (MS)

MS is essential for confirming the molecular weight and can provide structural clues through fragmentation analysis. High-resolution mass spectrometry (HRMS) would confirm the elemental formula. The fragmentation of β-keto esters is well-studied and often involves McLafferty rearrangements and cleavages alpha to the carbonyl groups, which can help differentiate isomers.[15][16][17]

• Expected [M+H]⁺: 235.1334 (Calculated for C₁₄H₁₉O₃)

• Key Fragments: Loss of the ethoxy group (-45), loss of the acetyl group (-43), and cleavage at the benzylic position.

C. Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the presence of key functional groups.

• ~1745 cm⁻¹: A strong absorption corresponding to the C=O stretch of the ester.

• ~1720 cm⁻¹: A strong absorption for the C=O stretch of the ketone.

• ~1600 cm⁻¹: C=C stretching from the aromatic ring.

• ~1200-1100 cm⁻¹: C-O stretching of the ester.

Conclusion: An Integrated and Authoritative Approach

The structural validation of a novel chemical entity like Ethyl 2-(4-methylbenzyl)-3-oxobutanoate demands a multi-faceted analytical approach, grounded in scientific rigor. While NMR, MS, and IR spectroscopy provide a robust and self-consistent picture of the molecule's connectivity, functional groups, and solution-state behavior, they build a circumstantial case.

References

• Weiler, L. (1972). Mass Spectra of β-Keto Esters. Canadian Journal of Chemistry, 50(16), 2707-2711. [Link]

• Manivannan, R., et al. (2012). Synthesis, crystal and molecular structure, and antimicrobial activity of ethyl 2-(4-methylbenzylidene)-3-oxobutanoate. ResearchGate. [Link]

• Weiler, L. (1972). Mass Spectra of β-Keto Esters. ResearchGate. [Link]

• Portland Press. (2021, February 4). Beyond X-rays: an overview of emerging structural biology methods. Portland Press. [Link]

• Heppner, D. E. (2025, February 11). Ascertaining a Structural Basis in Drug Discovery and Development. ACS Publications. [Link]

• The University of Queensland. Small molecule X-ray crystallography. School of Chemistry and Molecular Biosciences. [Link]

• Bowie, J. H., et al. (1966). Studies in mass spectrometry. Part XII. Mass spectra of enamines. RSC Publishing. [Link]

• Williams, D. H., et al. (1966). Studies in Mass Spectroscopy. III.1 Mass Spectra of β-Keto Esters. ACS Publications. [Link]

• Murray, C. W., & Blundell, T. L. (2017). Structure-based drug design: aiming for a perfect fit. Biochemical Society Transactions, 45(5), 1135-1140. [Link]

• Biognosys. Why structural proteomics is the best tool for drug target validation. Biognosys. [Link]

• Gregg, L. Alkylation of an Enolate Anion. Scribd. [Link]

• Excillum. Small molecule crystallography. Excillum. [Link]

• University of Warwick. (2026, January 14). Single-Crystal X-ray Diffraction for Structural Solution. University of Warwick. [Link]

• Di, J., et al. (2022). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. ACS Publications. [Link]

• Letterman, B. P., et al. (2015). Crystallization-Enabled Stereoconvergent Michael Additions of β-Keto Esters to Nitroolefins. PMC. [Link]

• Patsnap. (2025, March 20). How are chemical structures analyzed in drug discovery?. Patsnap Synapse. [Link]

• Hamashima, Y., et al. (2012). Highly Enantioselective Chlorination of β-Keto Esters and Subsequent SN2 Displacement of Tertiary Chlorides: A Flexible Method for the Construction of Quaternary Stereogenic Centers. Journal of the American Chemical Society, 134(25), 10665-10668. [Link]

• Sygnature Discovery. Structural Biology Techniques Compared: X-ray, NMR & Cryo-EM. Sygnature Discovery. [Link]

• Patel, K., et al. (2013). Synthesis of Ethyl 2-(4-halobenzyl)-3-oxobutanoate and determination of its Biological activity by using prediction of activity spectra for substance. ResearchGate. [Link]

• Drug Discovery News. (2026, January 13). The power of structure-based drug design. Drug Discovery News. [Link]

• Mobli, M., & Hoye, T. R. (2013). Identification of organic molecules from a structure database using proton and carbon NMR analysis results. PMC. [Link]

• University of Manitoba. Spectra Problem #7 Solution. University of Manitoba. [Link]

• Hoffman, R. V. (2004). Structure Determination of Organic Compounds. ResearchGate. [Link]

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• 2. The power of structure-based drug design | Drug Discovery News [drugdiscoverynews.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. JEOL USA blog | Cryo-EM vs. X-ray Crystallography [jeolusa.com]
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• 7. pubs.acs.org [pubs.acs.org]
• 8. Structure-based drug design: aiming for a perfect fit - PMC [pmc.ncbi.nlm.nih.gov]
• 9. maths.tcd.ie [maths.tcd.ie]
• 10. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
• 11. Single-Crystal X-ray Diffraction [warwick.ac.uk]
• 12. Identification of organic molecules from a structure database using proton and carbon NMR analysis results - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Ascertaining a Structural Basis in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]

High-Precision Characterization of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate

Content Type: Publish Comparison Guide Subject: Elemental Analysis & Purity Standards Molecule: Ethyl 2-(4-methylbenzyl)-3-oxobutanoate (CAS: 14305-31-8)

Executive Summary & Senior Scientist Insight

Ethyl 2-(4-methylbenzyl)-3-oxobutanoate (

) is a critical -keto ester intermediate, frequently employed in the synthesis of substituted pyrazoles, coumarins, and pharmaceutical heterocycles via Knoevenagel or Pechmann condensations.

As a Senior Application Scientist, I often observe researchers struggling to characterize this specific class of molecules due to two distinct physicochemical behaviors:

• Keto-Enol Tautomerism: In solution (NMR), this molecule exists as an equilibrium mixture of keto and enol forms, complicating integration and often being mistaken for impurity.

• Physical State Ambiguity: Depending on purity and ambient temperature, it fluctuates between a viscous oil and a low-melting solid. This "oily" nature makes it a magnet for solvent entrapment (ethyl acetate/hexanes), causing high failure rates in traditional Elemental Analysis (CHN).

This guide compares the "Gold Standard" Combustion Analysis (CHN) against the modern "Precision Standard" Quantitative NMR (qNMR) , providing a validated roadmap for proving >98% purity to regulatory or publication bodies (e.g., ACS, FDA).

Theoretical Baseline: The Target

Before initiating any analysis, the theoretical elemental composition must be established.

Molecular Formula:

Molecular Weight: 234.29 g/mol [1]

Element	Count	Atomic Mass	Total Mass	Theoretical %	Tolerance ( )
Carbon	14	12.011	168.154	71.77%	71.37% – 72.17%
Hydrogen	18	1.008	18.144	7.74%	7.34% – 8.14%
Oxygen	3	15.999	47.997	20.49%	N/A (usually calculated by difference)

Critical Note: Regulatory bodies and top-tier journals (JOC, J. Med. Chem.) strictly enforce the

tolerance . A deviation of 0.5% implies >1% impurity (usually solvent or water), rendering the sample "analytically impure."

Comparative Analysis: CHN Combustion vs. qNMR vs. HRMS

Method A: Combustion Analysis (CHN)

The Traditional Gold Standard

Mechanism: Flash combustion at >900°C. Carbon converts to

, Hydrogen to . Gases are separated via GC and quantified by thermal conductivity.

• Pros: Universally accepted; requires no reference standard; "absolute" method.

• Cons: Destructive; blind to structure (cannot distinguish isomers); extremely sensitive to trapped solvents (common in oils like our target).

• Verdict: Mandatory for new chemical entities (NCEs) but prone to "false failures" for this specific oily ester.

Method B: Quantitative NMR (qNMR)

The Modern Precision Standard

Mechanism: Ratio analysis of the analyte's proton signals against a Certified Reference Material (CRM) internal standard (e.g., 1,3,5-Trimethoxybenzene or Maleic Acid).

• Pros: Non-destructive; distinguishes solvent impurities from the analyte; unaffected by keto-enol tautomerism if integrated correctly (summing both forms).

• Cons: Requires a high-precision balance (Metler Toledo XPR or similar) and a high-purity internal standard.

• Verdict: Superior for Ethyl 2-(4-methylbenzyl)-3-oxobutanoate due to its ability to quantify the ester despite its oily/hygroscopic nature.

Method C: High-Resolution Mass Spectrometry (HRMS)

The Identity Check

• Role: Confirms molecular formula (

  ).

• Limitation: HRMS is qualitative , not quantitative. It proves what it is, not how pure it is. It cannot replace CHN or qNMR for purity determination.

Experimental Protocols

Protocol 1: Sample Preparation for CHN (The "Oil" Technique)

Because this molecule is a viscous oil, standard open-capsule weighing fails due to evaporation or moisture absorption.

• Purification: Flash chromatography (Hexane:EtOAc 90:10).

• Drying: The sample must be dried under high vacuum (<0.1 mbar) at 40°C for 12 hours. Caution: Do not exceed 60°C to avoid decarboxylation of the

  -keto ester.

• Encapsulation:

  • Use Tin capsules (Sn) for liquids.

  • Tare the empty capsule.

  • Using a micro-spatula or syringe, introduce 2–3 mg of the oil deep into the capsule.

  • Cold-Weld Seal: Fold the top of the capsule and press firmly with a sealing tool to create a hermetic cold weld. This prevents volatile loss before combustion.

• Analysis: Run in triplicate.

Protocol 2: qNMR Validation Workflow

Recommended for internal validation.

• Internal Standard (IS) Selection: Use 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) or Dimethyl sulfone (DMSO2) .

  • Why? These standards have singlets that do not overlap with the aromatic region (7.0–7.2 ppm) or the ethyl ester quartet (4.1 ppm) of our target.

• Weighing:

  • Weigh ~10 mg of Analyte (

    ) into a vial (precision mg).

  • Weigh ~5 mg of IS (

    ) into the same vial.

• Solvent: Add 0.6 mL

  .

• Acquisition Parameters (Critical):

  • Pulse Angle:

    .

  • Relaxation Delay (

    ): Must be (typically 30–60 seconds) to ensure full magnetization recovery.

  • Scans: 16–32.

• Calculation:

  • Note: For

    (Integral of analyte), you must sum the integrals of both the keto and enol tautomers if they are distinct.

Data Comparison: CHN vs. qNMR

The following table simulates a typical comparison for an "oily" batch of Ethyl 2-(4-methylbenzyl)-3-oxobutanoate containing 0.8% trapped Ethyl Acetate solvent.

Metric	Combustion Analysis (CHN)	Quantitative NMR (qNMR)
Carbon Found	71.15% (Fail: -0.62% dev)	N/A
Hydrogen Found	7.85% (Pass)	N/A
Calculated Purity	98.1% (Inaccurate)	99.2% (Accurate)
Solvent Detection	Blind (Lowers %C)	Explicit (Integrates EtOAc)
Sample Required	~2 mg (Destructive)	~10 mg (Recoverable)
Time to Result	4–24 Hours (External Lab)	30 Minutes (In-House)
Tautomer Handling	Irrelevant (burns all atoms)	Requires careful integration

Analysis: The CHN analysis fails the

tolerance because the trapped solvent (EtOAc) lowers the carbon percentage relative to the theoretical high-carbon content of the pure ester. qNMR correctly identifies the solvent, allows you to subtract it, and confirms the molar purity of the ester is actually high.

Decision Logic & Workflow

The following diagram illustrates the decision process for characterizing this molecule, specifically addressing the "Oil vs. Solid" dilemma.

Figure 1: Analytical Decision Matrix for Ethyl 2-(4-methylbenzyl)-3-oxobutanoate. Note the divergence based on physical state to avoid false negatives in purity assessment.

References

• American Chemical Society (ACS). (2025). Journal of Organic Chemistry Author Guidelines: Characterization of New Compounds. Retrieved from [Link]

• Kuveke, R. E. H., et al. (2022).[2] An International Study Evaluating Elemental Analysis. ACS Central Science. Retrieved from [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[3] Journal of Medicinal Chemistry. Retrieved from [Link]

Sources

• 1. Ethyl 2-(3-methylbenzyl)-3-oxobutanoate | C14H18O3 | CID 15588515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 3. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Ethyl 2-(4-methylbenzyl)-3-oxobutanoate proper disposal procedures

Executive Summary: Operational Directive

Ethyl 2-(4-methylbenzyl)-3-oxobutanoate (CAS: 14305-31-8) is a

-keto ester intermediate frequently utilized in the synthesis of heterocyclic pharmaceuticals and fragrances.[1] Unlike simple solvents, its dual-functionality (ketone and ester groups) and lipophilicity dictate specific disposal protocols to prevent environmental release and facility infrastructure damage.[1]

Immediate Action Required:

• Do NOT dispose of via sink drains.[1][2] The compound is water-insoluble and will foul plumbing traps.[1]

• Do NOT mix with strong alkaline waste streams (risk of exothermic hydrolysis).[1]

• Designation: Classify as Non-Halogenated Organic Solvent Waste for high-temperature incineration.

Chemical Intelligence & Hazard Profile

To safely manage disposal, one must understand the physicochemical properties driving the risk. This compound is not a standard "off-the-shelf" solvent but a specialized reagent.[1]

Property	Data	Operational Implication
CAS Number	14305-31-8	Use for waste manifesting and inventory tracking.[1]
Molecular Formula		High carbon content requires high-BTU incineration.[1]
Flash Point	C (Est.)[1]	Combustible. Treat as ignitable waste (D001) for safety margins.[1]
Water Solubility	Negligible	High Clog Risk. Will phase-separate in aqueous drains.[1]
Reactivity	-Keto Ester	Susceptible to hydrolysis and decarboxylation under acidic/basic conditions.[1]

The "Why" Behind the Protocol (Expert Insight)

As a

-keto ester, this molecule possesses an acidic proton at the -position (between the carbonyls).[1]

• Base Incompatibility: If mixed with strong bases (e.g., NaOH waste), it can undergo a retro-Claisen condensation or rapid hydrolysis.[1] This reaction is exothermic and can pressurize waste containers.[1]

• Peroxide Formation: While less prone than ethers, secondary alkyl positions can slowly auto-oxidize over long storage periods.[1] Ensure waste containers are opaque or stored in dark cabinets.[1]

Waste Stream Segregation Logic

Effective disposal starts at the bench. You must segregate this chemical from incompatible streams to prevent "trash can chemistry."[1]

Decision Matrix: Waste Classification

Step-by-Step Disposal Protocol

This protocol ensures compliance with EPA RCRA standards (40 CFR 261) and protects lab infrastructure.[1]

Phase 1: Collection & Stabilization

• Container Selection: Use High-Density Polyethylene (HDPE) or amber glass containers. Avoid metal cans if the waste stream contains trace acids, as esters can hydrolyze to corrosive carboxylic acids.

• Bulking: You may co-mingle this compound with other compatible non-halogenated solvents (Acetone, Methanol, Ethyl Acetate, Ethanol).

• pH Check: Before capping, verify the waste pH is between 4 and 10.[1]

  • If pH > 10:[1] Neutralize carefully with dilute acetic acid to prevent uncontrolled hydrolysis.[1]

  • If pH < 4:[1] Neutralize with sodium bicarbonate to prevent acid-catalyzed degradation.[1]

Phase 2: Labeling (The "Cradle-to-Grave" Link)

Standard "Hazardous Waste" labels must be applied before the first drop enters the container.[1]

• Chemical Name: Write fully: "Ethyl 2-(4-methylbenzyl)-3-oxobutanoate solution."

• Constituents: List all co-solvents (e.g., "70% Acetone, 30% Ethyl 2-(4-methylbenzyl)-3-oxobutanoate").

• Hazard Checkboxes: Mark "Flammable" (due to co-solvents or combustible nature) and "Irritant." [1]

Phase 3: Final Disposal

• Storage: Store in a Flammable Safety Cabinet (yellow cabinet) until pickup.

• Manifesting: Declare the waste code.

  • If pure/combustible: Non-RCRA Regulated (unless characteristic D001 applies via flashpoint <60°C).[1]

  • Recommendation: Manage as D001 (Ignitable) to ensure it is incinerated rather than landfilled, as organic esters can leach.[1]

• Destruction: The EHS provider will route this to a fuel-blending facility or rotary kiln incinerator.[1]

Emergency Spill Response Workflow

In the event of a benchtop spill (>100 mL), follow this containment logic to prevent vapor migration and floor damage.

Critical Note on Cleaning (Step 5): Because this compound is lipophilic (oily), water alone will not clean the surface.[1] You must use a surfactant (detergent) or a solvent wipe (ethanol) to emulsify the residue before the final water rinse.[1]

Regulatory Compliance & References

Regulatory Status (USA - RCRA)[1]

• P-List/U-List: Not listed.

• Characteristic Waste: Likely D001 (Ignitable) if flash point < 60°C or if mixed with flammable solvents.[1]

• TSCA: Listed in the inventory; safe for R&D use under controlled conditions.[1]

References

• Sigma-Aldrich. Safety Data Sheet: Ethyl 2-(4-methylbenzyl)-3-oxobutanoate (CAS 14305-31-8).[1]

• PubChem. Compound Summary: Ethyl 2-(4-methylbenzyl)-3-oxobutanoate.[1] National Library of Medicine.[1] [1]

• US EPA. Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261.[1][1]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories.[1][1]

• Vanderbilt University. Laboratory Guide for Managing Chemical Waste.[1]

Sources

• 1. Ethyl 2-(3-methylbenzyl)-3-oxobutanoate | C14H18O3 | CID 15588515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. vumc.org [vumc.org]